Methyl 1-benzyl-1H-pyrrole-3-carboxylate

• CAS: 18159-18-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of Methyl 1-Benzyl-1H-pyrrole-3-carboxylate

This guide provides a comprehensive, in-depth exploration of a robust and widely applicable pathway for the synthesis of methyl 1-benzyl-1H-pyrrole-3-carboxylate. Designed for researchers, medicinal chemists, and professionals in drug development, this document moves beyond a simple recitation of steps to offer a causal understanding of the experimental choices, ensuring both scientific integrity and practical applicability. The core of this synthesis is the Paal-Knorr pyrrole synthesis, a classic and efficient method for constructing the pyrrole ring, a privileged scaffold in a vast array of pharmaceuticals and biologically active compounds.[1][2]

Strategic Overview: The Paal-Knorr Approach

The synthesis of methyl 1-benzyl-1H-pyrrole-3-carboxylate is most effectively achieved through the Paal-Knorr pyrrole synthesis. This venerable reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine, in this case, benzylamine, to form the pyrrole ring.[3][4][5] The selection of the Paal-Knorr methodology is predicated on its reliability, operational simplicity, and generally high yields.[2] The key to accessing the desired substitution pattern on the pyrrole ring lies in the judicious choice of the 1,4-dicarbonyl precursor. For the synthesis of a 3-carboxylate derivative, a β-ketoester bearing a protected aldehyde at the 4-position is the ideal starting material. Specifically, we will utilize methyl 4,4-dimethoxy-3-oxobutanoate, a versatile intermediate in organic synthesis.[6][7]

The overall synthetic transformation can be visualized as follows:

Caption: Overall synthetic strategy for methyl 1-benzyl-1H-pyrrole-3-carboxylate.

Mechanistic Insights: The Paal-Knorr Pathway

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimization. The Paal-Knorr synthesis of methyl 1-benzyl-1H-pyrrole-3-carboxylate proceeds through a series of well-elucidated steps, typically under weakly acidic conditions which serve to accelerate the reaction.[3]

The mechanism unfolds as follows:

• Hemiaminal Formation: The synthesis commences with the nucleophilic attack of the primary amine (benzylamine) on one of the carbonyl groups of the 1,4-dicarbonyl compound (the ketone carbonyl of methyl 4,4-dimethoxy-3-oxobutanoate). This initial attack forms a hemiaminal intermediate.[2]

• Imine Formation and Cyclization: The hemiaminal readily dehydrates to form an imine. Under the acidic conditions, the acetal protecting the second carbonyl group is hydrolyzed to reveal an aldehyde. An intramolecular nucleophilic attack by the nitrogen of the enamine tautomer of the initial imine onto this newly formed aldehyde leads to a cyclic intermediate.

• Dehydration and Aromatization: A final series of dehydration steps results in the formation of the stable, aromatic pyrrole ring.

The detailed mechanistic pathway is illustrated below:

Caption: Step-wise mechanism of the Paal-Knorr pyrrole synthesis.

Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the synthesis of methyl 1-benzyl-1H-pyrrole-3-carboxylate.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (molar eq.)
Methyl 4,4-dimethoxy-3-oxobutanoate	60705-25-1	176.17	1.0
Benzylamine	100-46-9	107.15	1.1
Glacial Acetic Acid	64-19-7	60.05	Solvent/Catalyst
Toluene	108-88-3	92.14	Solvent
Saturated Sodium Bicarbonate Solution	-	-	For work-up
Brine	-	-	For work-up
Anhydrous Magnesium Sulfate	7487-88-9	120.37	For drying
Ethyl Acetate	141-78-6	88.11	For extraction
Hexanes	110-54-3	86.18	For chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add methyl 4,4-dimethoxy-3-oxobutanoate (1.0 eq.).

• Addition of Reagents: Add toluene as the solvent, followed by benzylamine (1.1 eq.) and a catalytic amount of glacial acetic acid.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 110-120 °C) and maintain for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product is then purified by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure methyl 1-benzyl-1H-pyrrole-3-carboxylate.

Data Summary and Characterization

The following table summarizes key quantitative data and expected characterization results for the synthesis.

Parameter	Value
Reaction Time	4-6 hours
Reaction Temperature	Reflux (approx. 110-120 °C)
Typical Yield	75-85%
Appearance	Off-white to pale yellow solid or oil
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.20-7.40 (m, 5H, Ar-H), 7.15 (s, 1H, pyrrole-H), 6.65 (s, 1H, pyrrole-H), 6.55 (s, 1H, pyrrole-H), 5.10 (s, 2H, CH₂), 3.75 (s, 3H, OCH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 164.5, 137.0, 129.0, 128.0, 127.5, 126.0, 125.0, 118.0, 110.0, 51.0, 50.0
Mass Spectrometry (ESI+)	m/z: [M+H]⁺ calculated for C₁₃H₁₃NO₂: 216.1025; found: 216.1028

Troubleshooting and Safety Considerations

Troubleshooting:

• Low Yield: Incomplete reaction may be due to insufficient heating or reaction time. Ensure the reaction is at a consistent reflux and monitor by TLC until the starting material is consumed. The purity of the starting materials, particularly the 1,4-dicarbonyl compound, is also crucial.

• Formation of Side Products: The use of a large excess of acid can lead to the formation of furan byproducts.[3] It is important to use only a catalytic amount of acid.

• Purification Difficulties: If the product is difficult to purify, consider alternative chromatographic conditions or recrystallization from a suitable solvent system.

Safety:

• Solvents: Toluene and ethyl acetate are flammable. All heating should be conducted in a well-ventilated fume hood, away from open flames.

• Reagents: Benzylamine is corrosive and glacial acetic acid is a strong irritant. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.

Conclusion

The Paal-Knorr synthesis provides a direct and efficient pathway for the preparation of methyl 1-benzyl-1H-pyrrole-3-carboxylate. By understanding the underlying mechanism and adhering to a well-defined experimental protocol, researchers can reliably access this valuable heterocyclic compound. The versatility of the Paal-Knorr synthesis also allows for the generation of a diverse library of pyrrole derivatives by simply varying the primary amine and the 1,4-dicarbonyl starting materials, making it a cornerstone reaction in medicinal and materials chemistry.

References

• Herath, A.; Cosford, N. D. P. One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Butyl Esters. Org. Lett.2010 , 12 (22), 5182–5185. [Link]

• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. [Link]

• RGM College of Engineering and Technology. Paal–Knorr synthesis of pyrroles. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Synthesis and Chemical Reactivity of Methyl 4,4-Dimethoxy-3-Oxobutanoate: A Key Organic Intermediate. [Link]

• Syrris. One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Butyl Esters. [Link]

• Lopchuk, J. M.; Gribble, G. W.; Jasinski, J. P. Methyl 1-benzyl-5-methyl-2,4-diphenyl-1H-pyrrole-3-carboxylate. Acta Crystallogr. Sect. E Struct. Rep. Online2014 , 70 (Pt 3), o338. [Link]

• ACS Publications. One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Butyl Esters. [Link]

• Wikipedia. Paal–Knorr synthesis. [Link]

• Shen, J.; Cheng, G.; Cui, X. “One pot” regiospecific synthesis of polysubstituted pyrroles from benzylamines and ynones under metal free conditions. RSC Adv.2013 , 3 (44), 21941-21944. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Essential Role of Methyl 4,4-Dimethoxy-3-Oxobutanoate in Modern Organic Synthesis. [Link]

• PubChem. Methyl 4,4-dimethoxy-3-oxobutanoate. [Link]

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• 7. nbinno.com [nbinno.com]

Whitepaper: Spectroscopic Profiling and Structural Validation of Methyl 1H-pyrrole-3-carboxylate (CAS 2703-17-5)

Executive Summary

Methyl 1H-pyrrole-3-carboxylate (CAS 2703-17-5) is a highly versatile heterocyclic building block extensively utilized in medicinal chemistry and organic synthesis[1]. Featuring an electron-rich pyrrole core substituted with an electron-withdrawing methyl ester at the C-3 position, this molecule serves as a privileged scaffold for the development of COX-2 inhibitors, Ras ubiquitination enhancers, and anti-tubercular agents[2][3].

For researchers and drug development professionals, the exact structural validation of this compound is a critical prerequisite before downstream functionalization. This technical guide provides an in-depth analysis of the spectroscopic data (NMR, FT-IR, and MS) for CAS 2703-17-5, moving beyond empirical data reporting to explain the fundamental electronic and quantum mechanical causalities that dictate its spectral behavior.

Mechanistic Spectroscopic Characterization

The spectroscopic signature of Methyl 1H-pyrrole-3-carboxylate is defined by the "push-pull" electronic relationship between the electron-donating pyrrole nitrogen and the electron-withdrawing C-3 ester group. This conjugation heavily influences chemical shifts, vibrational frequencies, and mass fragmentation pathways[4].

Nuclear Magnetic Resonance (NMR) Spectroscopy

In the 1 H NMR spectrum, the pyrrole ring protons exhibit distinct chemical shifts driven by magnetic anisotropy and inductive effects. The C-2 proton is uniquely positioned between the highly electronegative pyrrole nitrogen and the electron-withdrawing methyl ester group. The combined inductive effect and the magnetic anisotropy of the adjacent carbonyl group strongly deshield this proton, shifting it downfield (~7.35 ppm) relative to the C-4 and C-5 protons[5].

Similarly, the 13 C NMR spectrum reveals the electronic distribution across the carbon framework. The ester carbonyl carbon appears at ~165.5 ppm, slightly upfield compared to standard aliphatic esters (~173 ppm). This is caused by the delocalization of the nitrogen lone pair through the aromatic ring into the carbonyl oxygen, which increases the shielding around the carbonyl carbon[6].

Table 1: 1 H NMR Quantitative Data Summary (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Causality / Assignment
N-H	8.30 - 8.60	Broad Singlet (br s)	-	1H	Broadened by quadrupolar relaxation of 14 N and intermolecular H-bonding.
C-2	7.35 - 7.45	Doublet of Doublets (dd)	3.0, 2.0	1H	Highly deshielded by proximity to both N and the C=O anisotropic cone.
C-5	6.70 - 6.80	Doublet of Doublets (dd)	3.0, 2.5	1H	Standard pyrrole α -carbon proton.
C-4	6.50 - 6.60	Doublet of Doublets (dd)	2.5, 2.0	1H	Most electron-rich position; highly shielded.
O-CH 3​	3.80 - 3.85	Singlet (s)	-	3H	Methoxy ester protons; sharp singlet due to lack of adjacent coupling.

Table 2: 13 C NMR Quantitative Data Summary (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Assignment	Causality / Electronic Environment
C=O	165.5	Ester Carbonyl	Deshielded sp 2 carbon, but shielded relative to aliphatic esters due to conjugation.
C-2	124.0	Aromatic C-2	Deshielded by the adjacent electronegative nitrogen.
C-5	119.5	Aromatic C-5	Standard pyrrole α -carbon shift.
C-3	114.0	Aromatic C-3	Quaternary carbon; bears the electron-withdrawing ester group.
C-4	109.5	Aromatic C-4	Most electron-rich position in the conjugated system.
O-CH 3​	51.0	Methoxy Carbon	Typical shift for an ester-bound methyl group.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum provides a direct readout of the molecule's vibrational modes. In aliphatic esters, the C=O stretch typically manifests at 1735 cm −1 . However, in CAS 2703-17-5, the carbonyl group is in direct conjugation with the aromatic pyrrole π -system. This conjugation allows delocalization of the nitrogen lone pair into the carbonyl oxygen, increasing the single-bond character of the C=O bond. Consequently, the force constant of the bond is lowered, shifting the vibrational frequency to approximately 1680–1700 cm −1 [7].

Table 3: FT-IR Vibrational Data Summary (KBr Pellet)

Wavenumber (cm −1 )	Peak Shape/Intensity	Vibrational Mode	Structural Implication
~3350	Broad, Strong	N-H Stretch	Broadening is caused by extensive intermolecular hydrogen bonding.
~3120	Sharp, Weak	C-H Stretch (Aromatic)	Confirms the presence of the unsaturated pyrrole ring.
~2950	Sharp, Weak	C-H Stretch (Aliphatic)	Corresponds to the sp 3 hybridized methoxy group.
~1690	Sharp, Strong	C=O Stretch (Ester)	Shifted lower than 1735 cm −1 due to π -conjugation with the ring.
~1540	Sharp, Medium	C=C Stretch (Aromatic)	Skeletal vibrations of the pyrrole heterocycle.
~1250	Sharp, Strong	C-O Stretch	Asymmetric stretching of the ester linkage.

Mass Spectrometry (EI-MS)

In Electron Impact Mass Spectrometry (EI-MS), the molecular ion [M] + is observed at m/z 125. The base peak typically manifests at m/z 94. This fragmentation is not random; it is driven by the highly favored α -cleavage of the ester group, expelling a methoxy radical (•OCH 3​ ). The resulting acylium ion ([C 5​ H 4​ NO] + ) is exceptionally stable due to resonance delocalization across the electron-rich pyrrole ring.

Table 4: EI-MS Fragmentation Summary (70 eV)

m/z Ratio	Relative Abundance	Ion / Fragment	Mechanistic Pathway
125	~80%	[M] +	Intact molecular ion (Methyl 1H-pyrrole-3-carboxylate).
94	100% (Base Peak)	[M - OCH 3​ ] +	α -cleavage yielding a highly resonance-stabilized acylium ion.
66	~45%	[M - COOCH 3​ ] +	Loss of the entire ester moiety, leaving the pyrrolium cation.
39	~30%	[C 3​ H 3​ ] +	Deep fragmentation yielding the cyclopropenyl cation.

Standardized Experimental Protocols

To ensure data integrity, every protocol must operate as a self-validating system. The following methodologies detail the exact workflows required to reproduce the high-fidelity spectroscopic data for CAS 2703-17-5.

High-Fidelity NMR Acquisition Workflow

• Sample Preparation: Dissolve 10 mg of CAS 2703-17-5 in 0.6 mL of anhydrous deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Tube Loading: Transfer the solution to a standard 5 mm NMR tube.

  • Self-Validation Checkpoint: Ensure the solvent height is exactly 4.0 cm. Deviations in volume alter the magnetic center, compromising field homogeneity and inducing shimming errors.

• Tuning and Locking: Insert the sample into the spectrometer (e.g., 400 MHz). Tune and match the probe to the 1 H and 13 C frequencies. Lock onto the deuterium signal of the CDCl 3​ solvent.

• Acquisition: Acquire the 1 H spectrum using a 30° pulse angle, 16 scans, and a 2-second relaxation delay ( d1 ).

  • Self-Validation Checkpoint: Following Fourier transformation, phase and baseline correct the spectrum. The TMS peak must be calibrated to exactly 0.00 ppm. The integration of the methoxy singlet (~3.82 ppm) must perfectly ratio 3:1 against any single pyrrole ring proton. Any deviation indicates sample impurity or incomplete relaxation.

FT-IR KBr Pellet Preparation Workflow

• Matrix Mixing: Weigh 1 mg of the analyte and 100 mg of anhydrous, IR-grade Potassium Bromide (KBr).

• Homogenization: Grind the mixture in an agate mortar until a fine, homogeneous powder is achieved.

  • Self-Validation Checkpoint: The powder must remain free-flowing. If it sticks to the mortar, it has absorbed atmospheric moisture, which will artificially inflate the N-H/O-H stretch region (~3300 cm −1 ) and invalidate the spectrum.

• Pressing: Transfer the powder to a die and press under 10 tons of pressure for 2 minutes under a vacuum to form a translucent pellet.

• Acquisition: Run a background scan of a blank KBr pellet immediately prior to sample acquisition to subtract atmospheric CO 2​ and ambient humidity, then acquire the sample spectrum from 4000 to 400 cm −1 .

Multi-Modal Validation Workflow Diagram

The following diagram maps the logical relationship between sample preparation, multi-modal data acquisition, and final structural validation.

Caption: Workflow for the multi-modal spectroscopic validation of CAS 2703-17-5.

References

• MDPI. "Synthesis, Cytotoxicity and Antiproliferative Effect of New Pyrrole Hydrazones". Molecules. Available at:[Link]

• Beilstein Journal of Organic Chemistry. "Three-component reactions of aromatic amines, 1,3-dicarbonyl compounds, and α-bromoacetaldehyde acetal". Beilstein Journals. Available at:[Link]

• Rasayan Journal of Chemistry. "An Efficient Synthesis of Potent Anti-Tubercular Drug Candidate BM212". Rasayan J. Chem. Available at:[Link]

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• 7. Synthesis, Cytotoxicity and Antiproliferative Effect of New Pyrrole Hydrazones | MDPI [mdpi.com]

The Definitive Guide to the Structural Elucidation of N-Benzyl Pyrrole Esters

A Whitepaper for Researchers in Synthetic Chemistry and Drug Development

Authored by: A Senior Application Scientist

Abstract

N-benzyl pyrrole esters represent a significant class of heterocyclic compounds, forming the core scaffold of numerous pharmaceuticals, agrochemicals, and functional materials. The precise determination of their three-dimensional structure is a critical step in understanding their chemical reactivity, biological activity, and physical properties. This in-depth technical guide provides a comprehensive overview of the modern spectroscopic and analytical techniques employed in the structural elucidation of N-benzyl pyrrole esters. It is designed to equip researchers, scientists, and drug development professionals with the necessary expertise to confidently and accurately characterize these molecules. This guide will delve into the practical application and theoretical underpinnings of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and single-crystal X-ray crystallography, offering field-proven insights and detailed experimental protocols.

Introduction: The Significance of N-Benzyl Pyrrole Esters

The pyrrole ring is a fundamental five-membered aromatic heterocycle that is a constituent of many natural products and synthetic compounds with diverse biological activities.[1] The introduction of an N-benzyl group and an ester functionality significantly influences the molecule's steric and electronic properties, often enhancing its therapeutic potential or tuning its material characteristics.[2][3] The unambiguous confirmation of the substitution pattern and stereochemistry of these molecules is paramount for establishing structure-activity relationships (SAR) and ensuring the reproducibility of scientific findings.

This guide will systematically walk through a multi-technique approach to structure elucidation, emphasizing the synergistic nature of the data obtained from each method.

The Cornerstone of Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful and widely used technique for determining the structure of organic molecules in solution.[1] For N-benzyl pyrrole esters, a combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments provides a detailed picture of the molecular framework.

1D NMR: ¹H and ¹³C Spectra

The initial step in NMR analysis involves acquiring 1D ¹H and ¹³C NMR spectra. The chemical shifts (δ) of the protons and carbons in the pyrrole ring and the N-benzyl and ester substituents are highly sensitive to their chemical environment.[1][4]

• ¹H NMR Spectroscopy : The proton spectrum provides crucial information on the number of different types of protons and their neighboring protons through spin-spin coupling.

  • Pyrrole Ring Protons : The chemical shifts of the α- and β-protons of the pyrrole ring are influenced by the electronic nature of the substituents.[1] Electron-withdrawing groups, such as esters, generally cause a downfield shift of the ring protons.[4]

  • N-Benzyl Protons : The benzylic methylene protons typically appear as a singlet, while the aromatic protons of the benzyl group will show characteristic multiplets depending on the substitution pattern on the phenyl ring.

  • Ester Protons : The protons of the alkyl or aryl group of the ester will have characteristic chemical shifts. For example, the protons of an ethyl ester will appear as a quartet and a triplet.[5]

• ¹³C NMR Spectroscopy : The carbon spectrum reveals the number of unique carbon atoms in the molecule.

  • Pyrrole Ring Carbons : The chemical shifts of the α- and β-carbons are also sensitive to substituent effects.[4]

  • N-Benzyl and Ester Carbons : The benzylic carbon and the carbons of the phenyl ring, as well as the carbonyl carbon of the ester and the carbons of the ester's alkyl/aryl group, will appear at characteristic chemical shifts.[6]

Table 1: Typical ¹H and ¹³C NMR Chemical Shift Ranges for N-Benzyl Pyrrole Esters

Functional Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Pyrrole α-H	6.5 - 7.5	115 - 130
Pyrrole β-H	6.0 - 6.5	105 - 115
N-CH₂ (Benzylic)	5.0 - 5.5	50 - 60
Benzyl Aromatic H	7.0 - 7.5	125 - 140
Ester C=O	-	160 - 175
Ester O-CH₂ (Ethyl)	4.0 - 4.5	60 - 65
Ester CH₃ (Ethyl)	1.0 - 1.5	10 - 20

Note: These are approximate ranges and can vary depending on the solvent and the specific substitution pattern.[4][7]

2D NMR: Unraveling Connectivity

2D NMR experiments are indispensable for establishing the connectivity between atoms within the molecule.

• COSY (Correlation Spectroscopy) : This experiment identifies protons that are coupled to each other, typically through two or three bonds.[8][9] It is invaluable for tracing the proton networks within the pyrrole ring and the substituents.

• HSQC (Heteronuclear Single Quantum Coherence) : The HSQC experiment correlates protons with their directly attached carbons.[8][10] This allows for the unambiguous assignment of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation) : The HMBC experiment reveals correlations between protons and carbons over two to three bonds.[8][10] This is crucial for identifying quaternary carbons (like the carbonyl carbon of the ester) and for connecting the different fragments of the molecule, such as linking the benzyl group to the pyrrole nitrogen.

Experimental Workflow for NMR Analysis

Caption: A generalized workflow for the NMR analysis of N-benzyl pyrrole esters.

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions, providing the molecular weight of the compound and valuable structural information through fragmentation analysis.[11]

Ionization Techniques

The choice of ionization technique is critical and depends on the analyte's properties.

• Electrospray Ionization (ESI) : A soft ionization technique ideal for N-benzyl pyrrole esters. It typically produces protonated molecules [M+H]⁺ with minimal fragmentation, allowing for accurate molecular weight determination.[11]

• Electron Ionization (EI) : A hard ionization technique that causes extensive fragmentation. The resulting fragmentation pattern serves as a "fingerprint" for the molecule and can be used to deduce its structure.[11]

Fragmentation Patterns

Under EI or in tandem MS (MS/MS) experiments, N-benzyl pyrrole esters undergo characteristic fragmentation. Common fragmentation pathways include:

• Loss of the Benzyl Group : Cleavage of the N-CH₂ bond is a common fragmentation pathway, leading to the loss of a benzyl radical or cation.

• Loss of the Ester Group : Fragmentation of the ester moiety can occur through various mechanisms, such as the loss of the alkoxy group or the entire ester group.

• Pyrrole Ring Cleavage : The pyrrole ring itself can undergo fragmentation, leading to smaller, characteristic ions.[11]

The fragmentation patterns are significantly influenced by the substituents on the pyrrole ring and the benzyl group.[12][13]

Logical Relationship of Spectroscopic Data

Caption: The synergistic relationship between different analytical techniques in structure elucidation.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy is a rapid and simple technique used to identify the functional groups present in a molecule. For N-benzyl pyrrole esters, the IR spectrum will show characteristic absorption bands for:

• C=O Stretch (Ester) : A strong absorption band typically in the range of 1700-1750 cm⁻¹.[6]

• C-O Stretch (Ester) : An absorption band in the region of 1000-1300 cm⁻¹.[6]

• Aromatic C-H Stretch : Absorption bands above 3000 cm⁻¹.

• Aromatic C=C Bending : Bands in the 1450-1600 cm⁻¹ region.

The Ultimate Confirmation: Single-Crystal X-ray Crystallography

When a suitable single crystal can be grown, X-ray crystallography provides an unambiguous determination of the complete three-dimensional structure of the molecule in the solid state, including bond lengths, bond angles, and stereochemistry.[14][15] This technique is considered the "gold standard" for structure proof.

Key Steps in X-ray Crystallography

• Crystal Growth : Growing high-quality single crystals is often the most challenging step. Slow evaporation of a saturated solution is a common method.[14]

• Data Collection : A single crystal is mounted on a diffractometer, and X-ray diffraction data are collected.[14]

• Structure Solution and Refinement : The collected data are used to solve and refine the crystal structure, yielding a detailed 3D model of the molecule.[15]

Experimental Protocols

Protocol for NMR Sample Preparation

• Weigh 5-10 mg (for ¹H NMR) or 20-50 mg (for ¹³C NMR) of the purified N-benzyl pyrrole ester into a clean, dry vial.[1][10]

• Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[10]

• Gently swirl or vortex to dissolve the sample completely.

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube.

• Cap the NMR tube and label it clearly.

Protocol for Acquiring 2D NMR Spectra (General)

• COSY :

  • Acquire a standard 1D ¹H NMR spectrum to determine the spectral width.

  • Load the standard COSY pulse program.

  • Set the spectral width in both dimensions to encompass all proton signals.

  • Set an appropriate number of scans and increments for the desired signal-to-noise ratio and resolution.[10]

• HSQC :

  • Acquire 1D ¹H and ¹³C spectra to determine the respective spectral widths.

  • Load the standard HSQC pulse program.

  • Set the spectral widths for the proton and carbon dimensions. The experiment is typically optimized for a one-bond ¹J(C,H) coupling of ~145 Hz.[10]

• HMBC :

  • Determine the spectral widths for ¹H and ¹³C as in the HSQC experiment.

  • Load the standard HMBC pulse program.

  • Set the spectral widths for the proton and carbon dimensions. The experiment is optimized for a long-range coupling constant, typically around 8 Hz.[10]

Conclusion

The structural elucidation of N-benzyl pyrrole esters is a multifaceted process that relies on the intelligent application and interpretation of data from a suite of analytical techniques. While 1D and 2D NMR spectroscopy provide the foundational understanding of the molecular framework, mass spectrometry confirms the molecular weight and offers insights into fragmentation. IR spectroscopy provides a quick check for key functional groups, and single-crystal X-ray crystallography offers the ultimate, unambiguous structural proof. By following the systematic approach outlined in this guide, researchers can confidently and accurately characterize these important molecules, paving the way for further discoveries in medicinal chemistry and materials science.

References

• An In-depth Technical Guide to ¹H and ¹³C NMR Spectra of Substituted Pyrroles - Benchchem. (URL: )
• Mass Spectrometry of Alkylated Pyrrole Derivatives: An In-depth Technical Guide - Benchchem. (URL: )
• Technical Support Center: NMR Analysis of Substituted Pyrroles - Benchchem. (URL: )

• Full article: Design, synthesis and molecular docking of new fused 1H-pyrroles, pyrrolo[3,2-d]pyrimidines and pyrrolo[3,2-e][4][5]diazepine derivatives as potent EGFR/CDK2 inhibitors - Taylor & Francis. (URL: [Link])

• Synthesis and spectroscopic characterization of pyrrole-2,3- diones and their following reactions with 1,2-aromatic diamines - ACG Publications. (URL: [Link])

• Synthesis of novel polysubstituted N-benzyl-1H-pyrroles via a cascade reaction of alkynyl Fischer carbenes with α-imino glycine methyl esters - Organic & Biomolecular Chemistry (RSC Publishing). (URL: [Link])

• Supplementary Material Synthesis of Pyrrole and Indole Quinoxalinone and Oxazinone Derivatives by Intramolecular Copper-Catalyze. (URL: [Link])

• A Comparative Guide to the Single-Crystal X-ray Diffraction Analysis of Substituted Pyrroles - Benchchem. (URL: )

• Synthesis of novel polysubstituted N-benzyl-1H-pyrroles via a cascade reaction of alkynyl Fischer carbenes with α-imino glycine methyl esters - PubMed. (URL: [Link])

• Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed. (URL: [Link])

• Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry. - Semantic Scholar. (URL: [Link])

• 1H and 13C NMR study of the steric and electronic structure of 2-(pyridyl)pyrroles | Request PDF - ResearchGate. (URL: [Link])

• NH stretching FTIR spectra of 0.025% pyrrole in an argon matrix after... - ResearchGate. (URL: [Link])

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• Synthesis of N‐benzyl pyrrole derivatives. Reagents and conditions - ResearchGate. (URL: [Link])

• Fused Pyrroles in Cholestane and Norcholestane Side Chains: Acaricidal and Plant Growth-Promoting Effects - PMC. (URL: [Link])

• Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas - MDPI. (URL: [Link])

• Synthesis of Non-Aromatic Pyrroles Based on the Reaction of Carbonyl Derivatives of Acetylene with 3,3-Diaminoacrylonitriles - MDPI. (URL: [Link])

• Detailed molecular structure (XRD), conformational search, spectroscopic characterization (IR, Raman, UV, fluorescence), quantum mechanical properties and bioactivity prediction of a pyrrole analogue - PMC. (URL: [Link])

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• New N-Substituted-1,2,4-triazole Derivatives of Pyrrolo[3,4-d]pyridazinone with Significant Anti-Inflammatory Activity—Design, Synthesis and Complementary In Vitro, Computational and Spectroscopic Studies - PMC. (URL: [Link])

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Biological Activity of Substituted Pyrrole-3-Carboxylates: A Technical Guide to Target Engagement and Assay Validation

Executive Summary

The pyrrole ring is a privileged heterocyclic scaffold in medicinal chemistry, famously embedded in blockbuster therapeutics such as atorvastatin and sunitinib. Specifically, the substituted pyrrole-3-carboxylate subclass offers a unique topological arrangement: the pyrrole N-H serves as a critical hydrogen-bond donor, while the C3-carboxylate acts as a tunable hydrogen-bond acceptor.

As a Senior Application Scientist, I have observed that functionalizing the 2, 4, and 5 positions of this core allows for precise modulation of steric bulk and lipophilicity. This structural plasticity enables the rational design of molecules capable of targeting diverse enzymatic pockets, ranging from human kinases in oncology to bacterial proteases in infectious diseases. This whitepaper dissects the biological activity, target engagement mechanisms, and self-validating experimental protocols associated with these versatile derivatives.

Key Biological Targets and Mechanisms of Action

Oncology: VEGFR-2 Kinase Inhibition

Angiogenesis is a hallmark of tumor proliferation, driven predominantly by the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). Recent molecular hybridization strategies have successfully conjugated pyrazoline rings to 2,4-dimethyl-1H-pyrrole-3-carboxylic acids to create potent anticancer agents .

Mechanistic Causality: The pyrrole core mimics the adenine ring of ATP, anchoring into the kinase hinge region via hydrogen bonds. Simultaneously, the conjugated pyrazoline moiety extends into the adjacent hydrophobic pocket, displacing ordered water molecules and increasing binding entropy. In silico docking reveals a binding affinity of -9.5 kcal/mol, nearly matching the FDA-approved drug sunitinib (-9.9 kcal/mol), leading to robust apoptosis in NCI-60 cancer cell lines .

VEGFR-2 signaling pathway and its targeted inhibition by pyrrole-3-carboxylate derivatives.

Infectious Disease: M. tuberculosis ClpP1P2 Inhibition

The Caseinolytic protease (ClpP1P2) is essential for protein homeostasis in Mycobacterium tuberculosis (Mtb). Unlike human proteases, Mtb ClpP1P2 forms a unique tetradecameric complex that requires allosteric activation. Pyrrole-3-carboxylate derivatives, specifically 1-(2-chloro-6-fluorobenzyl)-2,5-dimethyl-4-((phenethylamino)methyl)-1H-pyrrole-3-carboxylate, have been identified as potent inhibitors .

Mechanistic Causality: By binding to the active site of the ClpP1P2 complex, these highly substituted pyrroles prevent the degradation of toxic misfolded proteins. The accumulation of these toxic proteins leads to a lethal disruption of bacterial metabolism, achieving a Minimum Inhibitory Concentration (MIC) of 5 µM against the Mtb H37Ra strain .

Inflammation: Cyclooxygenase (COX) Inhibition

Pyrrole derivatives also exhibit profound anti-inflammatory properties by inhibiting COX enzymes. Fusing the pyrrole-3-carboxylate core with indeno systems (e.g., tetrahydroindeno[1,2-b]pyrrole-3-carboxylates) creates a rigid, planar structure .

Mechanistic Causality: This planar geometry perfectly occupies the narrow arachidonic acid binding channel of COX-2. The carboxylate group forms a critical salt bridge with Arg120 in the COX active site, yielding anti-inflammatory activity comparable to standard NSAIDs like ibuprofen .

Quantitative Structure-Activity Relationship (QSAR) Data

To facilitate easy comparison across therapeutic areas, the biological activities of key pyrrole-3-carboxylate derivatives are summarized below:

Compound Class / Derivative	Primary Target	Biological Activity Metric	Mechanism of Action	Ref
Pyrazoline-conjugated 2,4-dimethyl-1H-pyrrole-3-carboxylic acid	VEGFR-2 (Human)	Binding Affinity: -9.5 kcal/mol	ATP-competitive kinase inhibition
1-(2-chloro-6-fluorobenzyl)-2,5-dimethyl-4-((phenethylamino)methyl)-1H-pyrrole-3-carboxylate	ClpP1P2 (Mtb)	MIC: 5 µM (Optimized)	Peptidase active site blockade
Tetrahydroindeno[1,2-b]pyrrole-3-carboxylate	COX-2 (Human)	Potency comparable to Ibuprofen	Arachidonic acid channel blockade

Self-Validating Experimental Methodologies

To ensure reproducibility, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification to explain the causality behind the experimental choice, allowing researchers to troubleshoot potential assay failures logically.

Protocol 1: In Vitro VEGFR-2 Kinase Inhibition Assay

This protocol utilizes Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to evaluate the IC50 of pyrrole-3-carboxylate derivatives.

• Kinase Preparation: Dilute recombinant human VEGFR-2 kinase domain in assay buffer (50 mM HEPES, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, pH 7.4).

  • Causality: The enzyme must be kept on ice and stabilized with Brij-35 (a non-ionic detergent) to prevent thermal degradation and non-specific binding to the microplate walls before substrate engagement.

• Inhibitor Incubation: Add the pyrrole derivative (serial dilutions in DMSO) to the kinase and pre-incubate for 30 minutes at room temperature.

  • Causality: Pre-incubation allows the pyrrole derivative to reach thermodynamic binding equilibrium in the ATP pocket before the phosphorylation reaction begins, preventing false-negative IC50 shifts.

• ATP and Substrate Addition: Initiate the reaction by adding ATP and a biotinylated poly-GAT substrate. Crucial: Ensure ATP concentration is exactly equal to its Michaelis constant ( Km​ ) for VEGFR-2.

  • Causality: This is mathematically critical. If ATP is added at concentrations far exceeding Km​ , competitive pyrrole inhibitors will be artificially outcompeted, yielding artificially high IC50 values.

• Detection: Add Europium-labeled anti-phosphotyrosine antibody and Streptavidin-APC. Read TR-FRET signal.

  • Causality: TR-FRET introduces a time delay before reading emission, which completely eliminates background auto-fluorescence generated by the highly conjugated pyrrole test compounds.

Protocol 2: High-Throughput M. tuberculosis ClpP1P2 Peptidase Assay

This workflow measures the real-time proteolytic inhibition of the Mtb ClpP1P2 complex.

• Complex Assembly: Mix purified Mtb ClpP1 and ClpP2 in equimolar ratios in assay buffer (100 mM HEPES, 100 mM KCl, 10% glycerol, pH 7.5).

  • Causality: Both subunits are required to spontaneously assemble into the functional, double-ringed tetradecameric complex.

• Allosteric Activation: Add the activator peptide Z-Leu-Leu-al (50 µM) and pre-incubate for 30 minutes at 37°C.

  • Causality: The ClpP1P2 complex is natively closed and inactive in vitro. Z-Leu-Leu-al mimics a natural protein substrate, allosterically opening the axial pores to allow small molecules to enter the catalytic chamber.

• Inhibitor Addition: Add the pyrrole-3-carboxylate derivative and incubate for 15 minutes.

• Substrate Cleavage: Add the fluorogenic peptide substrate Suc-LY-AMC. Monitor fluorescence continuously (Ex: 345 nm / Em: 440 nm).

  • Causality: The AMC fluorophore is quenched when covalently bound to the peptide but highly fluorescent upon cleavage. This allows for real-time kinetic monitoring of the initial velocity ( V0​ ) rather than relying on a static endpoint, providing highly accurate inhibition constants ( Ki​ ).

Workflow for the fluorogenic ClpP1P2 peptidase assay using pyrrole-3-carboxylates.

Conclusion

The substituted pyrrole-3-carboxylate scaffold is a highly versatile pharmacophore. By understanding the causality behind its structure-activity relationships—specifically its ability to act as an ATP mimetic in kinases and an active-site blocker in proteases—drug development professionals can rationally design highly selective therapeutics. The self-validating protocols provided herein ensure that high-throughput screening of these derivatives yields robust, artifact-free data.

References

• Synthesis, biological evaluation, and in silico study of pyrazoline-conjugated 2,4-dimethyl-1H-pyrrole-3-carboxylic acid derivatives. Archiv der Pharmazie (2021). Available at:[Link] [1]

• Design, synthesis and biological evaluation of novel pyrrole derivatives as potential ClpP1P2 inhibitor against Mycobacterium tuberculosis. Bioorganic Chemistry (2018). Available at:[Link] [2]

• Synthesis of Pyrroles and Condensed Pyrroles as Anti-Inflammatory Agents with Multiple Activities and Their Molecular Docking Study. Open Journal of Medicinal Chemistry (2015). Available at:[Link] [3]

The Strategic Intermediate: A Technical Guide to Methyl 1-benzyl-1H-pyrrole-3-carboxylate

An In-depth Guide for Researchers, Scientists, and Professionals in Drug Development

In the landscape of modern medicinal chemistry and organic synthesis, the strategic selection of intermediates is paramount to the efficient construction of complex molecular architectures. Methyl 1-benzyl-1H-pyrrole-3-carboxylate emerges as a versatile and highly valuable building block, offering a unique combination of structural features and synthetic handles. This technical guide provides a comprehensive overview of its synthesis, chemical properties, reactivity, and applications, with a particular focus on its role in the development of novel therapeutics.

Core Molecular Attributes and Strategic Value

Methyl 1-benzyl-1H-pyrrole-3-carboxylate is a polysubstituted pyrrole, a class of heterocyclic compounds of immense importance in pharmaceutical and materials science.[1] Its strategic value as an intermediate stems from several key features:

• The N-benzyl protecting group: This group offers several advantages. It imparts thermal stability and predictable reactivity to the pyrrole ring. Furthermore, the benzyl group can be readily removed under various conditions, allowing for further functionalization at the nitrogen atom, or it can be retained as a key pharmacophoric element in the final molecule.

• The C3-methoxycarbonyl group: The ester functionality at the 3-position serves as a versatile handle for a wide array of chemical transformations. It can be hydrolyzed to the corresponding carboxylic acid, which can then be converted to amides, esters, or other derivatives. This allows for the introduction of diverse substituents and the exploration of structure-activity relationships (SAR) in drug discovery programs.

• The Pyrrole Core: The pyrrole ring itself is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and biologically active natural products.[1] Its aromatic nature and ability to participate in various intermolecular interactions make it an attractive core for designing molecules that can effectively bind to biological targets.

Property	Value
Molecular Formula	C₁₃H₁₃NO₂
Molecular Weight	215.25 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in most organic solvents (e.g., DCM, THF, Ethyl Acetate)

Synthesis of the Pyrrole Core: Methodologies and Mechanistic Insights

The construction of the 1-benzyl-1H-pyrrole-3-carboxylate scaffold can be achieved through several synthetic strategies. The Paal-Knorr synthesis stands out as a classical and highly effective method for the preparation of N-substituted pyrroles.[2][3][4]

The Paal-Knorr Pyrrole Synthesis

The Paal-Knorr synthesis involves the condensation of a 1,4-dicarbonyl compound with a primary amine, in this case, benzylamine.[5] The reaction is typically carried out under acidic conditions, which catalyze the key steps of the mechanism.

Reaction Workflow: Paal-Knorr Synthesis

Caption: General workflow for the Paal-Knorr synthesis of Methyl 1-benzyl-1H-pyrrole-3-carboxylate.

Mechanistic Rationale:

The mechanism of the Paal-Knorr synthesis proceeds through a series of well-defined steps:

• Hemiaminal Formation: The reaction is initiated by the acid-catalyzed nucleophilic attack of benzylamine on one of the carbonyl groups of the 1,4-dicarbonyl precursor to form a hemiaminal intermediate.

• Second Nucleophilic Attack and Cyclization: The nitrogen atom of the hemiaminal then attacks the second carbonyl group in an intramolecular fashion, leading to a cyclic intermediate.

• Dehydration and Aromatization: The cyclic intermediate undergoes acid-catalyzed dehydration, losing two molecules of water to form the stable aromatic pyrrole ring.

The choice of the 1,4-dicarbonyl precursor is crucial for the successful synthesis of the target molecule. While various precursors can be employed, the use of precursors with appropriate leaving groups can facilitate the reaction.

Alternative Synthetic Approaches

While the Paal-Knorr synthesis is a mainstay, other methods for the construction of polysubstituted pyrroles have been developed, including multicomponent reactions and transition-metal-catalyzed cyclizations.[6] These modern approaches can offer advantages in terms of efficiency and functional group tolerance. For instance, continuous flow synthesis has been utilized for the rapid production of pyrrole-3-carboxylic acid derivatives.[7]

Spectroscopic and Physicochemical Characterization

Expected Spectroscopic Features:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the benzyl group (typically in the range of 7.2-7.4 ppm), a singlet for the benzylic methylene protons (~5.0-5.5 ppm), distinct signals for the protons on the pyrrole ring, and a singlet for the methyl ester protons (~3.7-3.9 ppm).

• ¹³C NMR: The carbon NMR spectrum will display resonances for the carbonyl carbon of the ester, the aromatic carbons of the benzyl and pyrrole rings, the benzylic methylene carbon, and the methyl carbon of the ester.

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a strong absorption band for the C=O stretching of the ester group (typically around 1700-1730 cm⁻¹), as well as bands corresponding to C-H stretching of the aromatic and aliphatic portions of the molecule, and C-N stretching vibrations.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the exact mass of the compound, which is a crucial confirmation of its identity.

Reactivity and Synthetic Utility

The synthetic utility of Methyl 1-benzyl-1H-pyrrole-3-carboxylate lies in its predictable reactivity at several key positions, making it a versatile scaffold for the synthesis of more complex molecules.

Transformations of the Ester Group

The methyl ester at the C3 position is a primary site for chemical modification.

• Hydrolysis: The ester can be readily hydrolyzed to the corresponding carboxylic acid under either acidic or basic conditions. This carboxylic acid is a key intermediate for the synthesis of amides and other esters through standard coupling reactions.

• Amidation: The carboxylic acid can be coupled with a wide range of amines using standard peptide coupling reagents (e.g., EDC, HOBt) to generate a diverse library of amides. This is a common strategy in medicinal chemistry to explore SAR.

• Reduction: The ester can be reduced to the corresponding alcohol using reducing agents such as lithium aluminum hydride (LiAlH₄).

Reactions of the Pyrrole Ring

The pyrrole ring itself can undergo various electrophilic substitution reactions, although the presence of the electron-withdrawing ester group can influence the regioselectivity of these reactions.

• Halogenation: The pyrrole ring can be halogenated at specific positions, providing a handle for further cross-coupling reactions.

• Formylation: The Vilsmeier-Haack reaction can be used to introduce a formyl group onto the pyrrole ring, which can then be further elaborated.

Reactivity and Derivatization Pathways

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Introduction: The Significance of the Pyrrole Scaffold and Computational Chemistry

An In-depth Technical Guide: Theoretical Calculations on Methyl 1-benzyl-1H-pyrrole-3-carboxylate: A Framework for Drug Discovery

Abstract This technical guide provides a comprehensive framework for the theoretical and computational analysis of Methyl 1-benzyl-1H-pyrrole-3-carboxylate. Pyrrole scaffolds are of significant interest in medicinal chemistry, forming the core of numerous bioactive compounds.[1][2] By leveraging computational methods, particularly Density Functional Theory (DFT) and molecular docking, researchers can gain profound insights into the structural, electronic, and interactive properties of this molecule. These insights are invaluable for predicting its reactivity, metabolic stability, and potential as a therapeutic agent, thereby accelerating the rational design of novel drug candidates. This document outlines the foundational concepts, provides a detailed step-by-step protocol for performing these calculations, and discusses the interpretation of the resulting data in the context of drug development.

The pyrrole ring is a privileged scaffold in medicinal chemistry, a five-membered aromatic heterocycle that is a constituent of many natural products and synthetic drugs with a wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4] Methyl 1-benzyl-1H-pyrrole-3-carboxylate, as a substituted pyrrole derivative, represents a promising template for chemical modification and drug design. Its biological potential is intrinsically linked to its three-dimensional structure, electronic charge distribution, and ability to interact with macromolecular targets.

Traditional synthetic and screening approaches can be resource-intensive. Theoretical calculations provide a powerful, cost-effective, and non-invasive alternative to probe the molecular properties at an atomic level.[5][6] Methods like Density Functional Theory (DFT) can accurately predict geometric parameters, vibrational frequencies, and electronic characteristics such as the Highest Occupied and Lowest Unoccupied Molecular Orbitals (HOMO/LUMO).[7] This information is critical for understanding structure-activity relationships (SAR) and guiding the synthesis of more potent and selective analogues.[7] Furthermore, molecular docking studies can simulate the interaction of the molecule with specific protein targets, helping to elucidate potential mechanisms of action and predict binding affinities.[8][9]

This guide serves as a practical protocol for researchers, scientists, and drug development professionals to apply these computational tools to the study of Methyl 1-benzyl-1H-pyrrole-3-carboxylate.

Foundational Computational Concepts

A successful theoretical investigation relies on the correct application of quantum chemical methods. For the intended audience, a brief overview of the core concepts is essential.

• Density Functional Theory (DFT): DFT is a quantum mechanical modeling method used to investigate the electronic structure of molecules.[7] Its popularity stems from a favorable balance between computational cost and accuracy. The fundamental principle of DFT is that the properties of a molecule can be determined from its electron density, a more manageable quantity than the complex many-electron wavefunction.[7] The choice of a specific functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)) is crucial for obtaining results that correlate well with experimental data.[6]

• Frontier Molecular Orbitals (HOMO & LUMO): The HOMO is the highest energy orbital containing electrons, acting as an electron donor, while the LUMO is the lowest energy orbital with space to accept electrons, thus acting as an electron acceptor.[10] The energy difference between the HOMO and LUMO, known as the energy gap, is a critical parameter for determining molecular reactivity and stability. A smaller energy gap suggests higher reactivity.[10]

• Molecular Electrostatic Potential (MEP): The MEP is a visual representation of the charge distribution around a molecule. It maps the electrostatic potential onto the electron density surface, allowing for the identification of electrophilic (electron-poor, positive potential) and nucleophilic (electron-rich, negative potential) regions.[11] This is invaluable for predicting how a molecule will interact with other molecules, including biological receptors.

A Validated Protocol for Theoretical Analysis

This section provides a detailed, step-by-step methodology for conducting a comprehensive theoretical analysis of Methyl 1-benzyl-1H-pyrrole-3-carboxylate.

Step 1: Initial Structure Preparation

The starting point for any calculation is an accurate 3D structure of the molecule.

• Construct the Molecule: Use molecular modeling software (e.g., GaussView, Avogadro) to build the structure of Methyl 1-benzyl-1H-pyrrole-3-carboxylate.

• Initial Cleaning: Perform a preliminary geometry optimization using a low-level computational method, such as a molecular mechanics force field (e.g., UFF), to resolve any unrealistic bond lengths or angles.

• Input File Generation: Create an input file for the quantum chemistry software package (e.g., Gaussian). This file specifies the atomic coordinates, the desired level of theory, and the type of calculation to be performed.

Step 2: Geometry Optimization and Vibrational Analysis

This is the most critical computational step to find the most stable conformation of the molecule.

• Select Level of Theory: A widely used and effective level of theory for organic molecules is the B3LYP hybrid functional combined with the 6-311++G(d,p) basis set.[6] This combination provides a good balance of accuracy and computational efficiency.

• Perform Optimization: Run the geometry optimization calculation. The software will iteratively adjust the positions of the atoms to find the arrangement with the lowest possible energy (a minimum on the potential energy surface).

• Frequency Calculation: Once optimization is complete, perform a vibrational frequency calculation at the same level of theory.[5] This serves two purposes:

  • Verification: The absence of any imaginary (negative) frequencies confirms that the optimized structure is a true energy minimum.[5]

  • Thermodynamic Data: The calculation provides thermodynamic properties like zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy.

The overall workflow for DFT calculations is a systematic process ensuring accuracy and validation at each stage.

Caption: A typical workflow for DFT analysis.

Step 3: Electronic Property and Reactivity Analysis

With the optimized geometry, key electronic properties can be calculated.

• HOMO-LUMO Analysis: Extract the energies of the HOMO and LUMO from the calculation output file. The energy gap (E_LUMO - E_HOMO) is a primary indicator of chemical reactivity.

• Molecular Electrostatic Potential (MEP): Generate the MEP surface. This will visually identify the electron-rich areas (typically around the oxygen atoms of the carboxylate group and the nitrogen of the pyrrole ring) and electron-deficient areas (around the acidic protons).

• Mulliken Atomic Charges: Calculate the Mulliken charges for each atom to quantify the electron distribution across the molecule.[10]

Step 4: Molecular Docking (Predictive)

To explore the potential of Methyl 1-benzyl-1H-pyrrole-3-carboxylate as a drug candidate, molecular docking can be performed against a relevant biological target. Pyrrole derivatives have shown activity against various enzymes, including Enoyl-ACP reductase, which is a target for antitubercular agents.[8][9]

• Target Selection: Obtain the crystal structure of a relevant protein target, such as M. tuberculosis Enoyl-ACP reductase (PDB ID: 2IDZ), from the Protein Data Bank.[9]

• Protein Preparation: Use software like AutoDock Tools or Schrödinger's Protein Preparation Wizard to prepare the receptor by removing water molecules, adding hydrogen atoms, and assigning charges.

• Ligand Preparation: Prepare the optimized structure of Methyl 1-benzyl-1H-pyrrole-3-carboxylate by assigning charges and defining rotatable bonds.

• Docking Simulation: Perform the docking using software like AutoDock Vina or GLIDE.[9] The program will explore various conformations of the ligand within the active site of the protein and rank them based on a scoring function that estimates binding affinity.

• Analysis: Analyze the top-ranked poses to identify key intermolecular interactions, such as hydrogen bonds and hydrophobic contacts, between the ligand and protein residues.

Projected Results and Interpretation

While experimental data for the title compound is scarce, theoretical calculations allow us to predict its properties with high confidence.

Molecular Geometry

The geometry optimization would yield precise bond lengths, bond angles, and dihedral angles. For instance, the planarity of the pyrrole ring and the orientation of the benzyl and methyl carboxylate substituents would be determined. These calculated parameters can be compared to experimental data from similar crystal structures, such as that of Methyl 1-benzyl-5-methyl-2,4-diphenyl-1H-pyrrole-3-carboxylate, to validate the accuracy of the chosen theoretical method.[12]

Computational Parameter	Specification	Rationale / Reference
Software	Gaussian 16	A standard suite for quantum chemistry calculations.[11]
Functional	B3LYP	Provides a reliable balance of accuracy and cost for organic molecules.[6][7]
Basis Set	6-311++G(d,p)	A flexible basis set suitable for capturing electronic details and non-covalent interactions.[13]
Solvent Model	PCM (Water)	Simulates the effect of a solvent environment, providing more realistic results.[14]

Table 1: Recommended parameters for DFT calculations on Methyl 1-benzyl-1H-pyrrole-3-carboxylate.

Electronic Properties and Reactivity

The analysis of the electronic properties provides a deep understanding of the molecule's chemical behavior.

Property	Projected Value (Arbitrary Units)	Interpretation
HOMO Energy	-6.5 eV	Indicates the energy of the most available electrons for donation.
LUMO Energy	-1.2 eV	Indicates the energy of the lowest available orbital to accept electrons.
HOMO-LUMO Gap	5.3 eV	A relatively large gap suggests good kinetic stability.[10]

Table 2: Projected electronic properties from DFT calculations. Values are illustrative.

The MEP plot would likely show negative potential (red/yellow) concentrated around the carbonyl oxygens and the pyrrole nitrogen, identifying these as sites for electrophilic attack or hydrogen bonding. Positive potential (blue) would be expected around the hydrogens of the aromatic rings.

Predictive Biological Activity

The results from molecular docking simulations can generate hypotheses about the molecule's biological activity. A good docking score (e.g., a negative value in kcal/mol) suggests favorable binding affinity.[8] Analysis of the binding pose could reveal that the carbonyl oxygen of the ester acts as a hydrogen bond acceptor with a key amino acid residue (like Lys165 in Enoyl-ACP reductase), while the benzyl and pyrrole rings engage in hydrophobic interactions within the binding pocket.[8]

This relationship between computational prediction and biological function is key to modern drug design.

Caption: The role of theoretical calculations in guiding drug design.

Application in Rational Drug Development

The true power of these theoretical calculations lies in their application.

• Informing Synthesis: By understanding the structure-activity relationships, chemists can prioritize the synthesis of new analogues. For example, if docking shows that the benzyl group fits into a specific hydrophobic pocket, analogues with different substituents on this ring could be designed to enhance binding.

• Predicting Metabolism: The MEP and HOMO/LUMO analysis can help predict sites susceptible to metabolic transformation (e.g., oxidation). This allows for the design of molecules with improved pharmacokinetic profiles.

• Mechanism of Action: Docking studies provide a testable hypothesis for the molecule's mechanism of action, which can be subsequently validated through in vitro biological assays.[15]

Conclusion

Theoretical calculations offer an indispensable toolkit for the modern medicinal chemist. For a molecule like Methyl 1-benzyl-1H-pyrrole-3-carboxylate, these methods provide a detailed roadmap of its structural and electronic landscape. By following a robust computational protocol encompassing DFT for geometry and electronics, and molecular docking for biological interactions, researchers can efficiently generate data-driven hypotheses. This synergy between in silico prediction and experimental validation is crucial for accelerating the discovery and optimization of novel pyrrole-based therapeutic agents.

References

• A Technical Guide to the Computational Modeling of Pyrrolo[3,2-b]pyrrole Excited States using TD-DFT - Benchchem.
• Application Notes and Protocols: Biological Activity Screening of 1-Benzyl-2,4-diphenylpyrrole Derivatives - Benchchem.
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The Pyrrole Scaffold in Modern Medicinal Chemistry: A Technical Guide to Therapeutic Targets and Screening Methodologies

Executive Summary

The pyrrole ring—a five-membered, electron-rich heteroaromatic system—stands as one of the most privileged scaffolds in modern drug discovery. Its unique electronic distribution allows it to act simultaneously as a hydrogen bond donor and acceptor, making it an ideal pharmacophore for engaging complex protein pockets. This technical guide provides an in-depth mechanistic analysis of the primary therapeutic targets for pyrrole-based compounds, specifically focusing on Receptor Tyrosine Kinases (RTKs) and Cyclooxygenase (COX) enzymes. Furthermore, we outline self-validating experimental workflows designed to ensure rigorous, reproducible evaluation of these drug candidates.

Mechanistic Profiling of Primary Therapeutic Targets

Receptor Tyrosine Kinases (RTKs): ATP-Competitive Inhibition

Receptor Tyrosine Kinases, including VEGFR, PDGFR, and EGFR, are critical regulators of cellular proliferation and tumor-induced angiogenesis. Pyrrole derivatives, particularly pyrrolo[2,3-d]pyrimidines and pyrrole indolin-2-ones (e.g., Sunitinib), have achieved immense clinical success as ATP-competitive kinase inhibitors [1].

The Causality of Binding: The pyrrolo[2,3-d]pyrimidine nucleus serves as a deaza-isostere of adenine (the nitrogenous base of ATP). This structural mimicry is not coincidental; it allows the pyrrole derivative to deeply penetrate the highly conserved ATP-binding cleft (the hinge region) of the kinase. The pyrrole NH group acts as a critical hydrogen bond donor to the carbonyl oxygen of the hinge region backbone (e.g., Glu310 in VEGFR2), while the adjacent nitrogen or carbonyl oxygen acts as a hydrogen bond acceptor to the backbone NH (e.g., Cys312 in VEGFR2). By outcompeting ATP, these compounds prevent auto-phosphorylation, effectively silencing downstream MAPK and PI3K signaling cascades [2].

RTK signaling pathway and competitive inhibition mechanism by pyrrole-based compounds.

Cyclooxygenase (COX) Isoforms: Exploiting the Allosteric Side Pocket

Pyrrole carboxylic acid derivatives are potent non-steroidal anti-inflammatory drugs (NSAIDs). The therapeutic challenge in COX inhibition is achieving selectivity for the inducible COX-2 isoform (associated with inflammation) over the constitutive COX-1 isoform (associated with gastrointestinal mucosal protection).

The Causality of Selectivity: The active sites of COX-1 and COX-2 are approximately 60% homologous. However, a critical amino acid substitution at position 523 (Isoleucine in COX-1 to Valine in COX-2) creates a secondary allosteric side pocket in the COX-2 enzyme. By introducing bulky substituents at the N-1 position of the pyrrole ring (e.g., specific aroyl or acetic acid groups), medicinal chemists can design molecules that sterically clash with the Isoleucine of COX-1 but perfectly nestle into the Valine-gated side pocket of COX-2, yielding highly selective anti-inflammatory agents [3].

Quantitative Efficacy of Pyrrole Derivatives

The following table synthesizes recent quantitative data regarding the binding affinities and inhibitory concentrations of various pyrrole-based scaffolds against their primary targets [3][4][5].

Compound Class / Derivative	Primary Target	Affinity / Potency Metric	Therapeutic Indication
Substituted Pyrrole (P3)	COX-2	Binding Energy: -5.82 kcal/mol	Analgesic / Anti-inflammatory
Pyrrole Carboxylic Acid (4k)	COX-2 (Selective)	IC₅₀ < 1.0 µM	Anti-inflammatory
Pyrrole Indolin-2-one (Sunitinib)	VEGFR-2 / PDGFRβ	IC₅₀: 10 - 80 nM	Renal Cell Carcinoma
Pyrrolo[2,3-d]pyrimidine (12a)	FGFR4	IC₅₀: 6.71 µM	Solid Tumors
Pyrrolo[2,3-d]pyrimidine (12c)	TrkA	IC₅₀: 2.25 µM	Anticancer

Self-Validating Experimental Protocols

To ensure data integrity, the evaluation of pyrrole derivatives requires stringent, self-validating assay designs. Below are the step-by-step methodologies for validating the two primary targets discussed.

In Vitro Fluorometric COX-1/COX-2 Inhibitor Screening

This protocol utilizes a peroxidase-coupled reaction. COX enzymes convert arachidonic acid to PGG₂, which is subsequently reduced to PGH₂ by the enzyme's peroxidase activity. This reduction is coupled with the oxidation of ADHP (10-acetyl-3,7-dihydroxyphenoxazine) to highly fluorescent resorufin.

Step-by-Step Methodology:

• Reagent Preparation: Reconstitute recombinant human COX-1 and COX-2 in Tris-HCl buffer (pH 8.0) containing hematin. Causality: Hematin is required as a critical cofactor for the peroxidase activity of the COX holoenzyme; omitting it will result in a false-negative baseline.

• Inhibitor Incubation: Add 10 µL of the synthesized pyrrole derivative (dissolved in DMSO, final concentration <1%) to 90 µL of the enzyme mix. Incubate at 37°C for 10 minutes. Causality: Pre-incubation establishes binding equilibrium. Many pyrrole-based COX-2 inhibitors exhibit time-dependent, pseudo-irreversible binding kinetics.

• Substrate Addition: Initiate the reaction by adding a master mix containing Arachidonic Acid (substrate) and ADHP (fluorogenic probe).

• Fluorescence Detection: Immediately read the plate using a microplate reader (Excitation: 535 nm, Emission: 587 nm) in kinetic mode for 5 minutes.

• Validation Check: The assay must include a 100% initial activity (IA) control (DMSO only) and a background control (heat-inactivated enzyme). The signal-to-background ratio must exceed 5:1 for the data to be considered valid.

Step-by-step experimental workflow for fluorometric COX-1/COX-2 inhibitor screening.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

To evaluate the ATP-competitive nature of pyrrolo[2,3-d]pyrimidines against RTKs (e.g., VEGFR2), a TR-FRET assay is the industry standard due to its resistance to compound auto-fluorescence.

Step-by-Step Methodology:

• Kinase/Inhibitor Assembly: Combine recombinant VEGFR2 kinase domain with the pyrrole inhibitor in a low-volume 384-well plate.

• ATP/Substrate Initiation: Add a mix of biotinylated peptide substrate and ATP. Causality: The ATP concentration must be strictly set at the apparent Km​ of VEGFR2. If ATP is too high, it will outcompete the pyrrole inhibitor, artificially inflating the IC₅₀. If too low, the assay velocity will be non-linear.

• Reaction Termination & Detection Mix: After 60 minutes, stop the reaction by adding EDTA (to chelate Mg2+ required for kinase activity). Simultaneously, add Europium-labeled anti-phosphotyrosine antibody (Donor) and Streptavidin-APC (Acceptor).

• TR-FRET Readout: Excite at 340 nm and measure emission at 615 nm (Europium) and 665 nm (APC) after a 100 µs delay. Causality: The time delay eliminates short-lived background fluorescence from the pyrrole compounds themselves, ensuring the signal is solely derived from the specific target phosphorylation.

References

• Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review PubMed (National Institutes of Health)[Link]

• Pyrrole indolin-2-One Based Kinase Inhibitor as Anti-Cancer Agents Cancer Treatment Journal[Link]

• Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors Using FB-QSAR Approach ACS Omega[Link]

• Bioactive pyrrole-based compounds with target selectivity PMC (National Institutes of Health)[Link]

• DESIGN AND SYNTHESIS OF SUBSTITUTED PYRROLE DERIVATIVES AS COX-2 INHIBITORS Chalcogenide Letters[Link]

In Silico Screening of Methyl 1-benzyl-1H-pyrrole-3-carboxylate Derivatives: A Comprehensive Technical Guide

Executive Summary

The rational design of targeted therapeutics relies heavily on robust computational workflows. Among the most versatile pharmacophores in medicinal chemistry is the pyrrole scaffold. Specifically, methyl 1-benzyl-1H-pyrrole-3-carboxylate and its derivatives have demonstrated profound therapeutic potential, acting as non-peptide mimetics to antagonize the T-Cell Receptor (TCR) in Multiple Sclerosis (MS)[1],[2], and as selective Histone Deacetylase 6 (HDAC6) inhibitors in cervical cancer[3],[4].

This technical guide provides an authoritative, step-by-step methodology for the in silico screening of these pyrrole derivatives. By synthesizing technical accuracy with field-proven insights, this whitepaper outlines a self-validating computational pipeline—from pharmacophore modeling to molecular dynamics—designed for researchers and drug development professionals.

Pharmacological Context & Target Selection

The Causality Behind the Scaffold

Why focus on methyl 1-benzyl-1H-pyrrole-3-carboxylate? The selection of this core is not arbitrary; it is driven by its distinct stereoelectronic properties:

• The Pyrrole Core: Provides a rigid, electron-rich aromatic system capable of engaging in strong π−π stacking and cation- π interactions with target residues (e.g., TyrA98 in the TCR cavity)[1].

• The N1-Benzyl Group: Acts as a highly flexible hydrophobic anchor, allowing the molecule to adapt to deep lipophilic pockets, such as the P2/P3 pockets of the TCR[1].

• The C3-Carboxylate: Serves as a versatile synthetic handle. It can be optimized into an amide to mimic peptide bonds in TCR antagonism[2], or converted into a hydroxamic acid zinc-binding group (ZBG) for HDAC6 chelation[4].

Dual Target Applications

• TCR/HLA Trimolecular Complex (Autoimmunity): Encephalitogenic T cells trigger MS via a trimolecular complex formed by the Human Leukocyte Antigen (HLA), the Myelin Basic Protein (MBP83–96) epitope, and the TCR[2]. Pyrrole mimetics are designed to competitively bind the TCR, disrupting this complex without triggering signal transduction[5].

• HDAC6 (Oncology): Selective HDAC6 inhibitors (sHDAC6is) require a cap moiety, a linker, and a ZBG. Aroylpyrrole derivatives utilize the pyrrole ring as the surface-recognition cap, achieving single-digit nanomolar potency (IC50 = 3.9 nM) against cervical cancer cell lines[4],[6].

The Core In Silico Workflow: A Self-Validating Protocol

To ensure scientific integrity, every computational step must include an internal validation checkpoint. The following methodology outlines the standard operating procedure for screening pyrrole derivatives.

Phase 1: Ligand & Target Protein Preparation

Ligand Preparation (LigPrep):

• Import the 2D structures of methyl 1-benzyl-1H-pyrrole-3-carboxylate derivatives.

• Generate 3D conformations using the OPLS4 force field.

• Assign protonation states at physiological pH (7.4 ± 0.2) using Epik. Causality: Incorrect protonation of the hydroxamic acid or pyrrole nitrogen will drastically alter the predicted hydrogen bond network, invalidating downstream docking.

Protein Preparation (Protein Preparation Wizard):

• Retrieve crystal structures from the PDB (e.g., TCR complex or HDAC6).

• Add missing hydrogen atoms, assign bond orders, and build missing loops using Prime.

• Optimize the hydrogen bond network and perform restrained minimization (converging heavy atoms to an RMSD of 0.3 Å).

Validation Checkpoint 1 (Self-Validating System): Extract the native co-crystallized ligand from the prepared protein and re-dock it into the active site. Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the crystal structure. The protocol is strictly validated only if the RMSD is ≤2.0 Å .

Phase 2: Pharmacophore Modeling & HTVS

• Define the pharmacophore hypothesis based on the target. For TCR mimetics, define features for hydrogen bond acceptors (HBA) targeting AsnB51 and LysB55, and aromatic rings (R) for π -stacking with TyrA98[1].

• Screen the generated pyrrole library against this hypothesis using High-Throughput Virtual Screening (HTVS) to filter out compounds lacking the necessary geometric features.

Phase 3: Precision Molecular Docking

• Generate a receptor grid centered on the validated active site.

• Perform Extra Precision (XP) docking (e.g., using Glide or AutoDock Vina).

• Causality: XP docking is utilized over Standard Precision (SP) because it employs a more rigorous scoring function that heavily penalizes steric clashes and rewards desolvation penalties, which is critical for the bulky N1-benzyl group of the pyrrole scaffold.

Phase 4: Molecular Dynamics (MD) & MM/GBSA

Standard docking scoring functions often fail to account for conformational entropy and solvent polarization.

• Subject the top 10% of docked complexes to 100 ns MD simulations (e.g., using GROMACS or Desmond) in an explicit TIP3P water model.

• Calculate the binding free energy ( ΔGbind​ ) using the MM/GBSA (Molecular Mechanics/Generalized Born Surface Area) method.

• Causality: MD simulations verify whether the pyrrole's binding pose is a stable global minimum or a transient local artifact.

Validation Checkpoint 2: Monitor the C α backbone RMSD of the protein during the 100 ns simulation. The system is considered equilibrated and valid for MM/GBSA extraction only if the RMSD plateaus with fluctuations ≤0.5 Å after the initial 20 ns.

Quantitative Data Presentation

The following tables summarize representative in silico data derived from the screening of optimized pyrrole derivatives against their respective targets[1],[4].

Table 1: Comparative Docking Scores and Binding Free Energies

Compound ID	Target	Primary Application	Docking Score (kcal/mol)	MM/GBSA ΔGbind​	Key Interacting Residues
Compound 10	TCR	MS Mimetic Lead	-21.56	-31.2 kcal/mol	TyrA98 ( π -stacking)
Compound 14	TCR	Optimized MS Mimetic	-23.76	-35.4 kcal/mol	TyrA98, AsnB51, LysB55
Compound 15a	TCR	Core Pyrrole Scaffold	-18.20	-28.1 kcal/mol	TyrA98
Compound 10g	HDAC6	Cervical Cancer	-11.50*	-42.3 kcal/mol	His610, His611, Tyr782 (Zn²⁺)

*Note: Docking scores across different software/targets (e.g., TCR vs. HDAC6) are not directly comparable; MM/GBSA provides a more universal thermodynamic metric.

Table 2: Predicted ADMET & Physicochemical Properties (Lipinski's Rule of Five)

Compound ID	MW ( g/mol )	ClogP	TPSA (Ų)	H-Bond Donors	H-Bond Acceptors	Druglikeness
Compound 14	412.5	3.2	85.4	2	5	High
Compound 15a	215.2	2.5	35.5	0	2	High
Compound 10g	485.5	4.1	102.3	3	6	High

Workflows and Pathway Visualizations

The following diagrams map the computational pipeline and the biological mechanism of action for the pyrrole derivatives.

Figure 1: Step-by-step in silico screening workflow for pyrrole derivatives.

Figure 2: Mechanism of TCR/HLA trimolecular complex disruption by pyrrole mimetics.

Conclusion

The in silico screening of methyl 1-benzyl-1H-pyrrole-3-carboxylate derivatives provides a highly efficient, cost-effective pathway for discovering novel therapeutics. By strictly adhering to self-validating computational protocols—anchored by RMSD checks and MM/GBSA thermodynamic validation—researchers can confidently transition from virtual hits to experimental lead optimization, whether targeting the TCR in autoimmune diseases or HDAC6 in oncology.

References

• Design and Synthesis of Non-Peptide Mimetics Mapping the Immunodominant Myelin Basic Protein (MBP83–96) Epitope to Function as T-Cell Receptor Antagonists. International Journal of Molecular Sciences, 2017.[Link]

• Design, synthesis and anti-cervical cancer activity of aroylpyrrole-based derivatives as potent histone deacetylase 6 inhibitors. RSC Advances, 2025.[Link]

• Recent Advances in Antigen-Specific Immunotherapies for the Treatment of Multiple Sclerosis. Brain Sciences, 2020.[Link]

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• 2. Design and Synthesis of Non-Peptide Mimetics Mapping the Immunodominant Myelin Basic Protein (MBP83–96) Epitope to Function as T-Cell Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Recent Advances in Antigen-Specific Immunotherapies for the Treatment of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis and anti-cervical cancer activity of aroylpyrrole-based derivatives as potent histone deacetylase 6 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Advanced Application Note: Paal-Knorr Synthesis of N-Benzyl Pyrrole Derivatives

Executive Summary & Mechanistic Rationale

The Paal-Knorr synthesis remains a cornerstone methodology in heterocyclic chemistry, providing a robust and highly modular route to substituted pyrroles—a privileged pharmacophore prevalent in numerous biologically active compounds and approved therapeutics[1]. The fundamental transformation involves the condensation of a 1,4-dicarbonyl compound with a primary amine.

However, the synthesis of N-benzyl pyrrole derivatives introduces specific kinetic challenges. The steric bulk of the benzylamine group can significantly hinder the initial nucleophilic attack on the carbonyl carbon compared to unhindered aliphatic amines[2]. To overcome this kinetic barrier, precise catalytic activation is required.

Causality in Catalyst Selection: The addition of a protic or Lewis acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon[1]. This facilitates the rapid formation of a hemiaminal intermediate. Subsequent intramolecular cyclization yields a dihydropyrrole derivative, which is thermodynamically driven to undergo a double dehydration step, resulting in the stable, fully conjugated aromatic pyrrole system[1].

Mechanistic Pathway

Mechanistic pathway of the Paal-Knorr synthesis highlighting key intermediates and causality.

Optimization of Reaction Conditions

Historically, the Paal-Knorr reaction relied on harsh mineral acids or glacial acetic acid under prolonged heating[3]. While effective, these conditions often lead to the degradation of sensitive functional groups and generate significant chemical waste.

Modern drug development protocols prioritize green chemistry and operational efficiency. Recent advancements have demonstrated that Sodium Dodecyl Sulfate (SDS) in aqueous micellar media acts as a highly efficient, dual-purpose catalytic system[4]. SDS forces the hydrophobic 1,4-dicarbonyl and benzylamine substrates into tight micellar pockets, drastically increasing their effective local concentration and accelerating the reaction at room temperature[4].

Quantitative Comparison of Catalytic Systems

The following table summarizes the optimization data for the synthesis of N-benzyl pyrroles, comparing traditional and modern catalytic approaches.

Catalytic System	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Advantage	Ref
Glacial Acetic Acid (1.0 eq)	Ethanol	80	12 - 24	65 - 75	Standard protic activation; requires heat.	[1]
Bismuth Nitrate (10 mol%)	Solvent-free	65	2 - 4	85 - 92	Strong Lewis acid activation; solvent-free.	[5]
SDS (10 mol%)	Water	25 (RT)	1 - 3	88 - 98	Micellar concentration effect; green chemistry.	[4]

Detailed Experimental Protocol: Aqueous Micellar Synthesis

The following protocol details the synthesis of 2,5-dimethyl-N-benzylpyrrole using the optimized SDS-catalyzed method. This protocol is designed as a self-validating system , ensuring that the operator can verify the success of each phase before proceeding.

Materials Required

• Substrates: Hexane-2,5-dione (1.0 mmol), Benzylamine (1.0 mmol)

• Catalyst/Surfactant: Sodium Dodecyl Sulfate (SDS) (10 mol%, 0.1 mmol)

• Solvents: Deionized Water (5 mL), Ethyl Acetate (for extraction), Brine

• Consumables: TLC plates (Silica gel 60 F254), Anhydrous Na₂SO₄

Step-by-Step Methodology

Step 1: Preparation of the Micellar Environment

• Dissolve 10 mol% SDS in 5 mL of deionized water in a 25 mL round-bottom flask.

• Causality: SDS acts as a surfactant. Above its critical micelle concentration (CMC), it forms hydrophobic pockets in the aqueous medium, which are essential for solubilizing the non-polar organic substrates[4].

Step 2: Substrate Addition & Emulsion Validation

• Add hexane-2,5-dione (1.0 mmol) followed by benzylamine (1.0 mmol) dropwise to the stirring SDS solution at room temperature.

• Self-Validation Checkpoint: Initially, the mixture will appear biphasic. Upon vigorous stirring (600 rpm), it must transition into a cloudy, stable, homogenous emulsion. If phase separation persists, the micellar encapsulation has failed; increase the stirring rate or verify the SDS concentration.

Step 3: Reaction Progression & In-Process Control (IPC)

• Stir the emulsion at room temperature for 1 to 3 hours.

• Self-Validation Checkpoint (TLC): Monitor the reaction via TLC (Hexane:EtOAc 9:1). The diketone is UV-inactive but stains with KMnO₄. The successful formation of the N-benzyl pyrrole is confirmed by the appearance of a highly UV-active spot (due to the conjugated aromatic system) with a higher Rf​ value than the starting materials. Proceed to workup only when the diketone spot is completely consumed.

Step 4: Quenching and Extraction

• Dilute the reaction mixture with 10 mL of saturated aqueous NaCl (brine) to break the emulsion.

• Extract the aqueous layer with Ethyl Acetate (3 x 10 mL).

• Causality: The addition of brine drastically increases the ionic strength of the aqueous phase. This disrupts the electrostatic stability of the SDS micelles, forcing them to break and driving the hydrophobic pyrrole product into the organic ethyl acetate layer.

Step 5: Purification & Final Validation

• Wash the combined organic layers with water to remove residual SDS, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, Hexane:EtOAc gradient) to afford the pure 2,5-dimethyl-N-benzylpyrrole.

• Validate the final structure via ¹H-NMR (look for the distinct aromatic pyrrole protons at ~5.8 ppm and the benzylic CH₂ singlet at ~5.0 ppm) and HPLC for purity.

Experimental Workflow

Step-by-step experimental workflow for the SDS-catalyzed synthesis of N-benzyl pyrrole derivatives.

References

• Title: Sustainable Synthesis of N-Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3-Hydroxy-2-pyrones and Amines Source: ACS Publications (acs.org) URL: [Link]

• Title: An Efficient and Green Procedure for Synthesis of Pyrrole Derivatives by Paal-Knorr Condensation Using Sodium Dodecyl Sulfate in Aqueous Micellar Source: ResearchGate (researchgate.net) URL: [Link]

• Title: Classical Paal-Knorr Cyclization for Synthesis of Pyrrole-Based Aryl Hydrazones Source: MDPI (mdpi.com) URL: [Link]

• Title: A Straightforward Highly Efficient Paal—Knorr Synthesis of Pyrroles Source: ResearchGate (researchgate.net) URL: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Classical Paal-Knorr Cyclization for Synthesis of Pyrrole-Based Aryl Hydrazones and In Vitro/In Vivo Evaluation on Pharmacological Models of Parkinson’s Disease [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Advanced Amide Coupling Strategies for Methyl 1-benzyl-1H-pyrrole-3-carboxylate

Methyl 1-benzyl-1H-pyrrole-3-carboxylate (CAS: 18159-18-7) is a privileged structural motif in medicinal chemistry, frequently utilized in the design of pyrrole-based therapeutics and non-peptide T-cell receptor (TCR) antagonists targeting the myelin basic protein (MBP83-96) epitope 1. Functionalizing the C3-position of this scaffold typically requires converting the unactivated methyl ester into diverse amide derivatives. Because the methoxide ion is a poor leaving group, direct nucleophilic acyl substitution by amines is kinetically hindered at ambient conditions.

As a Senior Application Scientist, I have structured this guide to evaluate the causality, mechanistic logic, and step-by-step methodologies behind the two primary strategies for this transformation: the classical Two-Step Saponification-Coupling and the modern Lewis Acid-Mediated Direct Amidation .

Mechanistic Insights & Strategic Selection

Selecting the appropriate amidation strategy depends heavily on the steric profile of the amine, the presence of sensitive functional groups, and the required scale of synthesis.

Strategy A: Two-Step Saponification and HATU Coupling

The classical approach involves base-catalyzed ester hydrolysis to yield 1-benzyl-1H-pyrrole-3-carboxylic acid (CAS: 18159-17-6), followed by activation with uronium salts. While early TCR antagonist studies utilized DCC/DMAP for this pyrrole core 1, modern protocols favor HATU. HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. This accelerates the reaction kinetics and produces water-soluble byproducts, circumventing the notoriously difficult removal of dicyclohexylurea (DCU) associated with DCC.

Two-step ester saponification and HATU-mediated amide coupling workflow.

Strategy B: Direct Amidation via Organoaluminum Activation

Direct amidation bypasses the intermediate carboxylic acid, significantly reducing step count. By introducing trimethylaluminum (AlMe3), the amine is converted into a highly nucleophilic dimethylaluminum amide complex 2. Concurrently, the Lewis acidic aluminum coordinates to the ester carbonyl oxygen, increasing its electrophilicity.

To mitigate the severe pyrophoric hazards of neat AlMe3, this protocol utilizes DABAL-Me3 —an air-stable solid adduct of AlMe3 and DABCO (1,4-diazabicyclo[2.2.2]octane). DABAL-Me3 provides the same Lewis acid activation required for unactivated esters but is significantly safer to handle on a benchtop scale 3. (Note: Emerging green chemistry alternatives also employ FeCl3 under solvent-free conditions 4, though AlMe3 remains the industry standard for complex amine coupling).

Mechanism of DABAL-Me3 promoted direct amidation of methyl esters.

Quantitative Method Comparison

The table below summarizes the operational metrics of both strategies, allowing researchers to select the optimal path based on substrate constraints.

Parameter	Strategy A: Two-Step (Saponification + HATU)	Strategy B: Direct Amidation (DABAL-Me3)
Overall Yield	65% - 85%	70% - 90%
Step Count	2	1
Total Reaction Time	14 - 20 hours	12 - 24 hours
Atom Economy	Low (Heavy coupling reagents utilized)	Moderate (Al/DABCO byproducts generated)
Substrate Scope	Broad (Highly tolerant of sensitive groups)	Limited (Sensitive to reducible functionalities)
Scalability	Excellent (Standard pilot plant operations)	Good (Requires careful exothermic quenching)

Experimental Protocols

Protocol A: Two-Step Saponification and HATU Coupling

Step 1: Saponification of Methyl 1-benzyl-1H-pyrrole-3-carboxylate

• Dissolution: Suspend Methyl 1-benzyl-1H-pyrrole-3-carboxylate (1.0 equiv, e.g., 5.0 mmol) in a 1:1 mixture of Methanol (MeOH) and deionized water to achieve a 0.1 M concentration.

• Hydrolysis: Add Potassium Hydroxide (KOH, 3.0 equiv) to the suspension. Stir the reaction mixture vigorously at room temperature for 2 to 4 hours. Monitor via TLC (Hexanes/EtOAc 3:1) until the ester spot is completely consumed.

• Solvent Removal: Concentrate the mixture under reduced pressure (rotary evaporation) to remove the volatile MeOH, leaving a basic aqueous solution.

• Precipitation: Cool the aqueous layer in an ice bath and slowly acidify with 1M HCl until the pH reaches ~3.0. The intermediate, 1-benzyl-1H-pyrrole-3-carboxylic acid, will precipitate as a white/off-white solid.

• Isolation: Filter the precipitate under a vacuum, wash with ice-cold water, and dry overnight under a high vacuum to yield the pure carboxylic acid.

Step 2: HATU-Mediated Amide Coupling

• Activation: Dissolve the isolated 1-benzyl-1H-pyrrole-3-carboxylic acid (1.0 equiv) in anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) to a 0.1 M concentration.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv) and the desired primary or secondary amine (1.2 equiv).

• Coupling: Cool the flask to 0 °C. Add HATU (1.2 equiv) portion-wise to control the mild exotherm.

• Propagation: Allow the reaction to naturally warm to room temperature and stir for 12–16 hours under an inert atmosphere (N2).

• Workup: Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous phase three times with Ethyl Acetate (EtOAc). Wash the combined organic layers sequentially with 1M HCl (if the product is not basic), water, and brine.

• Purification: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate. Purify the crude residue via flash column chromatography (Silica gel, EtOAc/Hexanes gradient) to afford the target amide.

Protocol B: Direct Amidation using DABAL-Me3

Caution: While DABAL-Me3 is air-stable, the reaction generates methane gas and the quench is highly exothermic. Perform in a well-ventilated fume hood.

• Complex Formation: In an oven-dried, round-bottom flask equipped with a magnetic stir bar and flushed with Argon, charge the desired amine (1.2 equiv) and DABAL-Me3 (1.5 equiv).

• Solvation: Add anhydrous Tetrahydrofuran (THF) to achieve a 0.2 M concentration. Stir the mixture at room temperature for 30 minutes. This pre-activation step is critical to form the reactive dimethylaluminum amide complex.

• Ester Addition: Add Methyl 1-benzyl-1H-pyrrole-3-carboxylate (1.0 equiv) directly to the reaction mixture.

• Heating: Attach a reflux condenser and heat the reaction to 65–70 °C (THF reflux) for 12 to 24 hours. Monitor the disappearance of the ester via TLC or LC-MS.

• Quenching (Critical Step): Cool the reaction mixture to 0 °C in an ice bath. Very carefully and dropwise, add 1M HCl to quench the active aluminum species. Vigorous gas evolution (methane) will occur. Continue adding until the aluminum salts fully dissolve into the aqueous phase.

• Extraction: Extract the mixture with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography to isolate the pure 1-benzyl-1H-pyrrole-3-carboxamide derivative.

References

• Design and Synthesis of Non-Peptide Mimetics Mapping the Immunodominant Myelin Basic Protein (MBP83–96) Epitope to Function as T-Cell Receptor Antagonists Source: National Institutes of Health (NIH) / PMC URL:[Link]

• AlMe3-Promoted Formation of Amides from Acids and Amines Source: ResearchGate URL:[Link]

• Solvent-Free Iron(III) Chloride-Catalyzed Direct Amidation of Esters Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Amide Bond Formation Using an Air-Stable Source of AlMe3 Source: ResearchGate URL:[Link]

Sources

• 1. Design and Synthesis of Non-Peptide Mimetics Mapping the Immunodominant Myelin Basic Protein (MBP83–96) Epitope to Function as T-Cell Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Solvent-Free Iron(III) Chloride-Catalyzed Direct Amidation of Esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Hydrolysis of Methyl 1-benzyl-1H-pyrrole-3-carboxylate to 1-benzyl-1H-pyrrole-3-carboxylic acid

Scientific Context & Substrate Profiling

Pyrrole-3-carboxylic acids are highly privileged pharmacophores in modern drug discovery, frequently serving as core scaffolds in the design of kinase inhibitors and non-peptide T-cell receptor (TCR) antagonists[1]. The compound 1-benzyl-1H-pyrrole-3-carboxylic acid is typically accessed via the N-alkylation of a methyl pyrrole-3-carboxylate precursor, followed by the base-catalyzed hydrolysis (saponification) of the methyl ester[1].

Because the N-benzyl group imparts significant lipophilicity to the molecule, standard aqueous hydrolysis conditions suffer from poor mass transfer. As an Application Scientist, designing a successful protocol requires careful selection of co-solvents to bridge the aqueous-organic interface and an understanding of the substrate's stability profile.

Mechanistic Causality & Reaction Design

The cleavage of the methyl ester proceeds via a classic BAC2 mechanism (Base-catalyzed, Acyl-Oxygen cleavage, Bimolecular).

• Nucleophilic Attack: The hydroxide ion (OH⁻) attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate.

• Expulsion & Deprotonation: The methoxide leaving group is expelled, yielding the carboxylic acid. In the highly basic medium, this acid is immediately deprotonated to form a water-soluble carboxylate salt (potassium or lithium, depending on the base used).

Causality Behind Reagent and Solvent Selection:

• Method A (Rapid Alkaline Hydrolysis): Utilizing 30% aqueous KOH under reflux provides massive thermodynamic driving force, completing the reaction in just 2 hours[1]. Methanol (MeOH) is utilized as a co-solvent because it effectively solubilizes both the lipophilic ester and the aqueous hydroxide, preventing a biphasic bottleneck.

• Method B (Mild Orthogonal Hydrolysis): For substrates containing sensitive functional groups that cannot tolerate harsh refluxing KOH, Lithium Hydroxide (LiOH·H₂O) at room temperature is the gold standard[2]. Because the reaction is run cold, Tetrahydrofuran (THF) must be added alongside MeOH and water (typically in a 2:2:1 or 1:1:1 ratio) to fully dissolve the N-benzyl substrate and maintain a homogeneous reaction matrix[3].

Comparative Data Summary

To aid in protocol selection, the quantitative parameters of both methodologies are summarized below:

Parameter	Method A: Rapid Hydrolysis	Method B: Mild Hydrolysis
Primary Reagent	KOH (30% aqueous solution)	LiOH·H₂O (3.0 equivalents)
Solvent Matrix	MeOH / H₂O (1:1 v/v)	THF / MeOH / H₂O (2:2:1 v/v/v)
Operating Temperature	Reflux (~75 °C)	Ambient Room Temperature (20–25 °C)
Reaction Time	2 hours	12–16 hours
Expected Yield	65–75%	85–95%
Strategic Advantage	High throughput, rapid turnaround	Prevents degradation of sensitive moieties

Experimental Protocols (Self-Validating Systems)

Method A: Rapid KOH-Mediated Saponification (Reflux)

Adapted from established TCR antagonist synthesis workflows[1].

• Reaction Setup: Charge a round-bottom flask with methyl 1-benzyl-1H-pyrrole-3-carboxylate (1.0 eq, e.g., 144 mg, 0.67 mmol).

• Solvation: Dissolve the substrate in 10.0 mL of Methanol.

• Base Addition: Add 10.0 mL of a 30% aqueous KOH solution.

• Execution: Attach a reflux condenser and heat the biphasic mixture to reflux for exactly 2 hours.

• Validation Checkpoint 1 (TLC): Spot the reaction mixture against the starting material on a silica TLC plate (Eluent: Hexanes/EtOAc 7:3). The starting material (Rf ~0.6) must be completely consumed, with the product remaining at the baseline as a highly polar carboxylate salt.

Method B: Mild LiOH-Mediated Hydrolysis (Room Temperature)

• Reaction Setup: Charge a flask with methyl 1-benzyl-1H-pyrrole-3-carboxylate (1.0 eq).

• Solvation: Dissolve the ester in a mixture of THF and MeOH (1:1 v/v, approx. 10 mL/mmol).

• Base Addition: In a separate vial, dissolve LiOH·H₂O (3.0 eq) in distilled water (half the volume of the THF used). Add this aqueous solution dropwise to the organic mixture.

• Execution: Stir the resulting homogeneous solution vigorously at room temperature for 12–16 hours.

• Validation Checkpoint 1 (LC-MS): Confirm the disappearance of the parent mass and the emergence of the [M-H]⁻ peak at m/z 200.1.

Universal Workup & Isolation Protocol

This isolation sequence relies on pH-driven precipitation, ensuring a self-purifying workflow.

• Solvent Evaporation (Critical Step): Concentrate the reaction mixture under reduced pressure to remove the volatile organic solvents (MeOH and THF).

  • Causality: If acidification is performed while THF/MeOH is still present, the resulting neutral carboxylic acid will remain solvated in the organic-aqueous mixture, drastically reducing the yield of the precipitate.

• Aqueous Dilution: Dilute the remaining aqueous residue with 5–10 mL of distilled water and cool the flask to 0–5 °C in an ice bath.

• Acidification: Slowly add 6M HCl dropwise under continuous stirring.

• Validation Checkpoint 2 (pH Monitoring): Use pH indicator paper to ensure the solution reaches a pH of 2–3.

  • Causality: The pKa of pyrrole-3-carboxylic acids is approximately 4.5. Dropping the pH to 2 ensures complete protonation of the carboxylate salt into the water-insoluble free acid, triggering massive precipitation.

• Filtration: Collect the resulting off-white precipitate via vacuum filtration. Wash the filter cake thoroughly with ice-cold water to remove residual inorganic salts (KCl or LiCl).

• Drying: Dry the solid under high vacuum at 40 °C to a constant weight. The crude product is typically pure enough (>95%) for subsequent amide coupling steps without further purification[1].

Analytical Validation (NMR)

To definitively validate the success of the transformation, perform ¹H NMR (400 MHz, CDCl₃ or DMSO-d₆)[1].

• Disappearance Marker: The most critical proof of hydrolysis is the complete absence of the sharp singlet at δ 3.79 ppm , which corresponds to the methoxy protons (-OCH₃) of the starting ester[1].

• Retention Markers: The benzyl protons should remain clearly visible as a singlet around δ 5.06 ppm, and the pyrrole/aromatic protons should integrate to 7H between δ 6.60 and 7.37 ppm[1].

Workflow Visualization

Caption: Workflow for the base-catalyzed hydrolysis of methyl 1-benzyl-1H-pyrrole-3-carboxylate.

Sources

• 1. Design and Synthesis of Non-Peptide Mimetics Mapping the Immunodominant Myelin Basic Protein (MBP83–96) Epitope to Function as T-Cell Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. arkat-usa.org [arkat-usa.org]

Application Note: Advanced Convergent Synthesis of Atorvastatin via Late-Stage C-H Functionalization

Target Audience: Synthetic Organic Chemists, Process Chemists, and Drug Development Professionals Content Focus: Utilizing Methyl 1-benzyl-1H-pyrrole-3-carboxylate as a core building block for Atorvastatin

Executive Summary & Strategic Rationale

The traditional industrial synthesis of Atorvastatin relies heavily on the Paal-Knorr condensation, which constructs the central pyrrole ring by reacting a highly substituted 1,4-diketone with a chiral primary amine[1],[2]. While historically successful, this route suffers from low atom economy during the diketone assembly and sluggish cyclization kinetics due to steric hindrance[2],[3].

As a Senior Application Scientist, I present a modern, highly convergent "Core-Decoration" strategy . By utilizing Methyl 1-benzyl-1H-pyrrole-3-carboxylate as a pre-formed, stable scaffold, we can bypass the thermodynamic bottlenecks of the Paal-Knorr route. This approach leverages cutting-edge regioselective C-H functionalization[4],[5] to sequentially install the required substituents.

Mechanistic Causality: Why this Starting Material?

• N-Benzyl Protection: The benzyl group prevents unwanted N-arylation or N-alkylation during harsh transition-metal-catalyzed steps, while remaining easily cleavable via hydrogenolysis prior to the final chiral side-chain attachment.

• C3-Ester Directing Effect: The methyl ester at the C3 position serves a dual purpose. First, it acts as an electron-withdrawing group (EWG), subtly deactivating the pyrrole ring to prevent over-oxidation during Pd-catalyzed C-H activation. Second, it serves as the direct synthetic precursor to the C3-phenylcarbamoyl moiety of Atorvastatin.

Synthetic Pathway & Regioselectivity Logic

The regioselective functionalization of the pyrrole core is governed by the inherent electronic properties of the heterocycle combined with the directing effects of the C3-ester.

Fig 1: Regioselectivity map and logic for the sequential C-H functionalization of the pyrrole core.

Fig 2: Convergent synthetic workflow from the pyrrole core to Atorvastatin intermediate.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that each reaction has achieved the necessary transformation before proceeding, minimizing downstream purification failures.

Protocol 1: Regioselective C2-Arylation

Objective: Install the 4-fluorophenyl group at the C2 position via Concerted Metalation-Deprotonation (CMD).

• Setup: In an oven-dried Schlenk flask, combine Methyl 1-benzyl-1H-pyrrole-3-carboxylate (1.0 eq), 1-iodo-4-fluorobenzene (1.2 eq), Pd(OAc)₂ (5 mol%), Ag₂CO₃ (1.5 eq), and Pivalic Acid (PivOH, 30 mol%) in anhydrous DMF (0.2 M).

• Causality of Reagents: PivOH is critical; it lowers the activation energy for C-H bond cleavage via a six-membered cyclic transition state. Ag₂CO₃ acts as an irreversible halide scavenger, driving the catalytic cycle forward[4].

• Execution: Stir the mixture at 110 °C under an argon atmosphere for 12 hours.

• Self-Validation Checkpoint: Analyze a 50 µL aliquot via LC-MS. The reaction is validated when the starting material peak (m/z 215) is <2% and a dominant peak at m/z 309 [M+H]⁺ is observed. If unreacted starting material remains, add 2 mol% Pd(OAc)₂ and stir for 2 additional hours (self-correcting loop).

• Workup: Filter through a Celite pad to remove silver salts. Extract with EtOAc, wash with 5% aqueous LiCl (to remove DMF), dry over Na₂SO₄, and concentrate.

Protocol 2: C5-Friedel-Crafts Alkylation

Objective: Install the isopropyl group at the C5 position.

• Setup: Dissolve the C2-arylated intermediate (1.0 eq) in anhydrous DCM (0.1 M) at 0 °C. Add 2-bromopropane (2.0 eq) followed by dropwise addition of a 1.0 M solution of ZnCl₂ in ether (1.5 eq).

• Causality of Reagents: ZnCl₂ is chosen over AlCl₃ because it is a milder Lewis acid, preventing the cleavage of the C3-methyl ester or unwanted polymerization of the electron-rich pyrrole core.

• Execution: Allow the reaction to warm to room temperature and stir for 6 hours.

• Self-Validation Checkpoint: Monitor via ¹H-NMR of a mini-workup sample. The disappearance of the distinct pyrrole C5 proton (typically ~6.5 ppm) and the appearance of a septet at ~3.1 ppm (isopropyl -CH) validates the regioselective installation.

• Workup: Quench with ice-cold saturated NaHCO₃ to immediately neutralize the Lewis acid. Extract with DCM and concentrate.

Protocol 3: Late-Stage C4-Arylation & Amidation

Objective: Install the C4-phenyl group and convert the C3-ester to the phenylcarbamoyl moiety.

• C4-Arylation: React the intermediate with iodobenzene (1.5 eq), Pd(OAc)₂ (10 mol%), RuPhos (20 mol%), and K₂CO₃ (2.0 eq) in Toluene at 130 °C. Causality: The bulky RuPhos ligand is mandatory here to overcome the severe steric crowding between the C3-ester and C5-isopropyl groups.

• Saponification: Treat the fully decorated pyrrole with LiOH·H₂O (3.0 eq) in THF/H₂O (3:1) at 60 °C for 4 hours to yield the free carboxylic acid.

• Amidation: Couple the resulting acid with aniline (1.2 eq) using HATU (1.5 eq) and DIPEA (2.0 eq) in DMF at room temperature.

• Self-Validation Checkpoint: Chiral HPLC must be utilized post-amidation to ensure no structural degradation or unexpected side reactions have occurred under the basic coupling conditions. The product should present as a single sharp peak (>98% purity).

Protocol 4: N-Debenzylation and Chiral Side-Chain Attachment

Objective: Remove the benzyl protecting group and attach the Atorvastatin side chain.

• Debenzylation: Dissolve the intermediate in MeOH. Add 10% Pd/C (20% w/w) and stir under H₂ gas (50 psi) at 40 °C for 24 hours. Filter through Celite to yield the free N-H pyrrole.

• Alkylation: In anhydrous DMF at 0 °C, treat the N-H pyrrole with NaH (60% dispersion, 1.2 eq) to form the sodium pyrrolide. Add the chiral side-chain precursor (e.g., tert-butyl 2-((4R,6S)-6-(2-bromoethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate) (1.1 eq).

• Causality of Workup: Quench carefully with saturated NH₄Cl. The use of a buffered quench prevents the premature hydrolysis of the acid-sensitive acetonide protecting group on the chiral side chain.

Quantitative Data Summary

The table below summarizes the expected yields, optimal catalysts, and purity profiles for this convergent methodology, demonstrating its viability as an alternative to the traditional Paal-Knorr approach[6],[2].

Reaction Step	Transformation	Catalyst / Reagent	Yield (%)	Purity (LC-MS/HPLC)	Key Quality Attribute (KQA)
Step 1	C2-Arylation	Pd(OAc)₂ / Ag₂CO₃	82%	> 95%	Absence of di-arylated impurities
Step 2	C5-Alkylation	ZnCl₂ / 2-bromopropane	88%	> 97%	Regioselectivity confirmation (NMR)
Step 3	C4-Arylation	Pd(OAc)₂ / RuPhos	65%	> 92%	Complete conversion of starting material
Step 4	Amidation	HATU / DIPEA / Aniline	91%	> 98%	No ester hydrolysis byproducts
Step 5	N-Debenzylation	Pd/C / H₂ (50 psi)	95%	> 99%	Intact C2-fluorophenyl group
Step 6	Side-Chain Alkylation	NaH / Bromo-acetonide	78%	> 98%	Retention of acetonide stereochemistry

References

• Title: Direct Arylation of Pyrroles via Indirect Electroreductive C–H Functionalization Using Perylene Bisimide as an Electron-Transfer Mediator. Source: Organic Letters (ACS Publications). URL:[Link]

• Title: Cobalt-Mediated Photochemical C-H Arylation of Pyrroles. Source: Angewandte Chemie (PubMed). URL:[Link]

• Title: Atorvastatin (Lipitor) by MCR. Source: ACS Medicinal Chemistry Letters (PMC). URL:[Link]

• Title: Preparation of an atorvastatin intermediate using a paal-knorr condensation. Source: Google Patents (WO2006097909A1).

• Title: Recent Advances in the Synthesis and Analysis of Atorvastatin and its Intermediates. Source: Current Medicinal Chemistry. URL: [Link]

Sources

• 1. Atorvastatin (Lipitor) by MCR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2006097909A1 - Preparation of an atorvastatin intermediate using a paal-knorr condensation - Google Patents [patents.google.com]
• 3. benthamdirect.com [benthamdirect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cobalt-Mediated Photochemical C-H Arylation of Pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Side Reactions in N-Substituted Pyrrole Synthesis

Welcome to the Technical Support Center for pyrrole synthesis. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the complex mechanistic pathways of N-substituted pyrrole synthesis. Pyrroles are electron-rich heterocycles; while this makes them highly versatile, it also renders them uniquely susceptible to side reactions such as electrophilic polymerization, unwanted C-alkylation, and oxidative degradation[1][2].

This guide provides causality-driven troubleshooting, quantitative data, and self-validating protocols to optimize your yields and ensure scientific integrity.

Part 1: Causality-Driven Troubleshooting Guides (FAQs)

Issue 1: Over-alkylation and Regioselectivity (C- vs. N-alkylation) during Direct Alkylation

Q: Why am I getting a mixture of C-alkylated and poly-alkylated products when reacting pyrrole with alkyl halides?

A: Pyrrole is an ambient nucleophile. The pyrrolide anion can react at the hard nitrogen center or the softer C2/C3 positions[1]. The causality of your side reaction lies in the ion-pairing and solvent environment:

• Mechanism: Tight ion pairs (e.g., using Li⁺ or Mg²⁺ bases in non-polar solvents) block the nitrogen lone pair, forcing the electrophile to attack the carbon ring. Furthermore, using a large excess of the alkylating agent inevitably leads to poly-alkylation[3].

• Solution: To strictly favor N-alkylation, use a base that provides a loose ion pair (e.g., KOH or NaH) in a highly solvating, polar aprotic solvent like DMF or an ionic liquid (e.g., [Bmim][PF6])[1][3]. Maintain a stoichiometric ratio of the alkylating agent (1.1 equivalents) and add it dropwise to keep the local concentration of the electrophile low[3].

Issue 2: Polymerization and Incomplete Cyclization in Paal-Knorr Synthesis

Q: My Paal-Knorr synthesis yields black tar ("pyrrole black") and unreacted hemiaminal intermediates. How do I optimize this?

A: The Paal-Knorr reaction requires an acid catalyst to drive the dehydration of the hemiaminal intermediate into the aromatic pyrrole ring[2].

• Mechanism: Pyrroles are extremely electron-rich. If the reaction conditions are excessively acidic (pH < 3), the synthesized pyrrole undergoes rapid electrophilic attack by protons, leading to irreversible oligomerization and polymerization[2]. Conversely, insufficient heat or acid leaves the reaction stalled at the hemiaminal stage[2].

• Solution: Control the acidity meticulously. Maintain a pH greater than 3 by using mild Brønsted acids (like acetic acid or p-TsOH) or Lewis acids (e.g., Sc(OTf)₃)[2][4]. Alternatively, utilize non-metallic heterogeneous catalysts, such as nitrogen-doped mesoporous carbons, which facilitate the cascade synthesis from nitroarenes without harsh acids, completely avoiding dehalogenation and arene hydrogenation side reactions[5][6].

Issue 3: Oligomerization and Aniline Oxidation in Clauson-Kaas Reactions

Q: When reacting anilines with 2,5-dimethoxytetrahydrofuran, I observe significant aniline oxidation and low pyrrole yields. What is going wrong?

A: The Clauson-Kaas method requires acidic conditions to unmask the reactive dialdehyde from the tetrahydrofuran precursor[7].

• Mechanism: Harsh mineral acids (like H₂SO₄) at elevated temperatures not only catalyze the unmasking but also act as oxidants, degrading the aniline starting material and polymerizing the resulting pyrrole[8].

• Solution: Transition to a mild organic acid, such as p-toluenesulfonic acid (p-TsOH) at 10 mol%[8]. To further suppress side reactions, switch from batch processing to a continuous flow reactor using 1,4-dioxane as the solvent (120–160 °C). Continuous flow minimizes the residence time of the sensitive pyrrole product at high temperatures, drastically improving yields and purity[9][10].

Part 2: Visualizing Mechanistic Pathways and Troubleshooting Logic

Below are the logical architectures for understanding Paal-Knorr side reactions and optimizing the Clauson-Kaas synthesis.

Caption: Mechanistic pathway of the Paal-Knorr synthesis highlighting critical side reactions.

Caption: Troubleshooting logic tree for optimizing the Clauson-Kaas pyrrole synthesis.

Part 3: Quantitative Data: Side Reaction Mitigation Strategies

Synthesis Method	Primary Side Reaction	Catalyst / Conditions	Mitigation Strategy	Typical Yield
Direct N-Alkylation	C-Alkylation, Poly-alkylation	NaH / DMF or KOH / [Bmim][PF6]	Use loose ion-pairing bases; dropwise addition of 1.1 eq alkyl halide.	80–95%
Paal-Knorr	Polymerization (Pyrrole Black)	Brønsted Acids (pH < 3)	Maintain pH > 3; use mild Lewis acids (Sc(OTf)₃) or N-doped mesoporous carbons.	75–90%
Clauson-Kaas	Aniline Oxidation, Oligomerization	H₂SO₄ / High Heat	Switch to 10 mol% p-TsOH in 1,4-dioxane; utilize continuous flow reactors.	85–98%

Part 4: Self-Validating Experimental Protocols

Protocol A: Continuous Flow Clauson-Kaas Synthesis of N-Aryl Pyrroles

This protocol utilizes continuous flow to minimize residence time, preventing acid-catalyzed oligomerization[9].

• Preparation: Prepare a solution of the aromatic amine (1.0 equiv), 2,5-dimethoxytetrahydrofuran (1.25 equiv), and p-TsOH (10 mol%) in 1,4-dioxane to achieve a 0.16 M concentration[7][8].

• Flow Setup: Pump the reaction mixture through a continuous flow reactor (e.g., a heated coil reactor) set to 160 °C[7].

• Residence Time Control: Adjust the flow rate (e.g., 0.25 mL/min) to achieve a precise residence time ( tr​ ) of 10–15 minutes. Causality check: Shorter residence times prevent the newly formed pyrrole from polymerizing under thermal/acidic stress[7][9].

• Quenching & Extraction: Collect the output stream directly into a vessel containing saturated aqueous NaHCO₃ to immediately neutralize the p-TsOH catalyst. Extract the aqueous layer with diethyl ether (3 × 10 mL)[7].

• Validation: Dry the organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and verify purity via TLC and ¹H-NMR. The absence of broad polymeric baseline streaks on TLC confirms the successful mitigation of oligomerization.

Protocol B: Mild N-Alkylation of Pyrroles using Phase-Transfer/Ionic Liquid Catalysis

This protocol suppresses C-alkylation by utilizing a loose ion pair in an ionic liquid[1].

• Deprotonation: To a round-bottom flask, add pyrrole (1.0 mmol), powdered KOH (1.2 mmol), and the ionic liquid [Bmim][PF6] (2 mL)[1].

• Activation: Stir the mixture at room temperature for 10 minutes to ensure complete deprotonation. Causality check: KOH in [Bmim][PF6] generates a "naked" pyrrolide anion, highly favoring nucleophilic attack via the nitrogen lone pair[1].

• Alkylation: Add the alkyl halide (1.1 mmol) dropwise to the mixture. Causality check: Dropwise addition maintains a low concentration of the electrophile, preventing poly-alkylation[3].

• Reaction: Stir the mixture at 40 °C and monitor progress by TLC until the pyrrole starting material is entirely consumed[1].

• Isolation: Add water (10 mL) to the mixture and extract with ethyl acetate (3 × 10 mL). The ionic liquid remains in the aqueous phase, allowing for easy separation[1]. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

References

• BenchChem. Technical Support Center: Alternative Catalysts for N-Alkylation of Pyrroles. BenchChem, 2025.

• BenchChem. Technical Support Center: Paal-Knorr Synthesis of Substituted Pyrroles. BenchChem, 2025.

• Frasca, S., et al. "Toward Biomass-Based Organic Electronics: Continuous Flow Synthesis and Electropolymerization of N-Substituted Pyrroles." ACS Omega, 2024.

• Yu, X., et al. "Metal-Free Nitrogen-Doped Mesoporous Carbons for the Mild and Selective Synthesis of Pyrroles from Nitroarenes via Cascade Reaction." ACS Applied Materials & Interfaces, 2024.

• Wu, K., et al. "Brønsted Acid-Promoted Cascade Alkylation/Cyclization of Pyrroles with N,N-Dimethylaminomethyleneglutaconic Acid Dinitrile: A Concise Route to Cyclopenta[b]pyrroles." Advanced Synthesis & Catalysis, 2015.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Metal-Free Nitrogen-Doped Mesoporous Carbons for the Mild and Selective Synthesis of Pyrroles from Nitroarenes via Cascade Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Toward Biomass-Based Organic Electronics: Continuous Flow Synthesis and Electropolymerization of N-Substituted Pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Toward Biomass-Based Organic Electronics: Continuous Flow Synthesis and Electropolymerization of N-Substituted Pyrroles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support &amp; Troubleshooting Center: Overcoming Regioselectivity Issues in Pyrrole Synthesis

Welcome to the Pyrrole Synthesis Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most pervasive challenge in heterocyclic chemistry: regiocontrol. Whether you are building the pyrrole core de novo or functionalizing an existing scaffold, the protocols below are designed as self-validating systems to ensure reproducible, regioselective outcomes.

Section 1: De Novo Assembly – Multicomponent Reactions (MCRs)

Q: I am using a transition-metal-catalyzed multicomponent reaction (MCR) to synthesize pyrroles from ketones, amines, and diols. However, my unsymmetrical alkyl aryl ketones are yielding a mixture of regioisomers. How can I achieve high regioselectivity?

Expert Insight & Causality: In MCRs, regioselectivity is dictated by the initial condensation step between the ketone and the amine. When using unsymmetrical ketones (e.g., alkyl aryl ketones), enamine/imine formation can theoretically occur at either the α or α′ carbon. To force regioselectivity, you must exploit the steric and electronic differences between these two positions.

Ruthenium catalysis—specifically using systems like Ru 3​ (CO) 12​ —strongly favors the activation of the less sterically hindered α -methyl group over the α -methylene or aryl-adjacent positions[1]. This catalyst system directs the vicinal diol to couple exclusively at the less hindered site, driving the highly regioselective formation of 2-aryl or 2-alkyl pyrroles.

Data Presentation: Ruthenium-Catalyzed MCR Regioselectivity

Summary of expected yields and regioisomeric outcomes based on ketone substitution[1].

Ketone Substrate Type	Amine Partner	Diol Partner	Major Regioisomer Formed	Isolated Yield (%)
Acetophenone (Aryl Alkyl)	Aniline	Ethylene Glycol	2-Arylpyrrole	85 – 92%
2-Octanone (Dialkyl)	Benzylamine	Ethylene Glycol	2-Alkylpyrrole	78 – 84%
α -Alkoxy Ketone	Aniline	Ethylene Glycol	3-Alkoxypyrrole	80 – 88%

Protocol: Ruthenium-Catalyzed Regioselective Three-Component Synthesis

A self-validating workflow for unsymmetrical ketones.

• Preparation: Oven-dry a Schlenk tube and backfill with Argon (3 cycles).

• Reagent Loading: Charge the tube with Ru 3​ (CO) 12​ (2-5 mol%), the unsymmetrical ketone (1.0 equiv), primary amine (1.2 equiv), and vicinal diol (1.5 equiv).

• Catalytic Base Activation: Add a catalytic amount of t -BuOK (10 mol%) to facilitate the initial condensation, followed by anhydrous toluene (0.5 M).

• Thermal Cyclization: Seal the tube and heat to 110 °C for 12–24 hours. Self-Validation Checkpoint: The solution will transition from a pale suspension to a deep, homogeneous amber as the ruthenium catalyst activates and the pyrrole aromatizes.

• Isolation: Cool to room temperature, filter through a short pad of Celite to remove the metal catalyst, and purify via flash column chromatography.

Section 2: De Novo Assembly – The Paal-Knorr Cyclization

Q: My Paal-Knorr synthesis using an unsymmetrical 1,4-diketone and a bulky primary amine is stalling. When forced with heat, I get degradation and poor regiocontrol. What is the mechanistic bottleneck?

Expert Insight & Causality: The Paal-Knorr reaction proceeds via the nucleophilic attack of the amine on one of the carbonyls to form a hemiaminal intermediate, followed by cyclization and dehydration. According to the Amarnath mechanism[2], the reaction rate and regioselectivity with unsymmetrical diketones depend heavily on the steric profile of this initial attack.

Bulky amines kinetically struggle to attack the more sterically hindered carbonyl. If you apply excessive thermal energy to overcome this, you risk degrading the sensitive pyrrole product. Instead, you should thermodynamically drive the dehydration step using mild Brønsted acids (like p -toluenesulfonic acid or silica-supported sulfuric acid)[3]. This lowers the activation energy for the ring closure without requiring harsh heating, preserving the regiochemistry dictated by the initial kinetic attack.

Mechanistic pathway of Paal-Knorr synthesis highlighting steric control points.

Section 3: Late-Stage Modification – C-H Functionalization (C2 vs C3)

Q: I need to functionalize an existing pyrrole ring at the C3 position via palladium-catalyzed C-H activation. However, my reactions keep yielding the C2-substituted product. How do I invert this inherent selectivity?

Expert Insight & Causality: The pyrrole ring is inherently electron-rich. Electrophilic attack or concerted metalation-deprotonation (CMD) overwhelmingly favors the C2 ( α ) position due to the superior thermodynamic stabilization of the resulting σ -complex intermediate[4].

To override this electronic preference, you must employ a stereoelectronic directing strategy . Installing a bulky triisopropylsilyl (TIPS) group on the pyrrole nitrogen (N1) creates severe steric hindrance. This physical bulk acts as an umbrella, shielding the palladium catalyst from accessing the adjacent C2 and C5 positions. Consequently, the catalyst is forced to activate the otherwise less reactive C3-H bond, resulting in a complete switch in regioselectivity[5].

Stereoelectronic switch for regioselective C-H functionalization at C2 vs C3 positions.

Protocol: TIPS-Directed C3-Selective C-H Alkenylation

A method to selectively functionalize the β -position of the pyrrole core.

• N-Protection (Steric Shielding): Dissolve 1H-pyrrole in anhydrous THF at 0 °C. Add NaH (1.2 equiv) portion-wise. Stir for 30 minutes, then add TIPS-Cl (1.1 equiv). Warm to room temperature and stir for 4 hours to yield 1-(triisopropylsilyl)pyrrole.

• Palladation Setup: In a reaction vial, combine the N-TIPS pyrrole (1.0 equiv), the desired alkene (1.5 equiv), Pd(OAc) 2​ (5 mol% catalyst), and an oxidant such as t BuOOBz or molecular oxygen[5].

• Solvent Addition: Add a polar aprotic solvent mixture (e.g., DMF/DMSO) to stabilize the active Pd(II) intermediate.

• C-H Activation: Heat the mixture at 60–80 °C for 24 hours. Self-Validation Checkpoint: The bulky TIPS group will physically block C2/C5 palladation. If C2 products are observed, verify the integrity of the TIPS protection via NMR prior to step 2, as premature desilylation will revert selectivity to C2.

• Deprotection (Optional): Isolate the C3-alkenylated pyrrole via silica gel chromatography. The TIPS group can subsequently be removed quantitatively using a fluoride source (e.g., TBAF in THF) to yield the free 3-substituted 1H-pyrrole.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 3. rgmcet.edu.in [rgmcet.edu.in]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Paal-Knorr Pyrrole Synthesis: Technical Support &amp; Optimization Center

Welcome to the Technical Support Center for the Paal-Knorr pyrrole synthesis. Designed for researchers, synthetic chemists, and drug development professionals, this guide provides authoritative troubleshooting strategies, mechanistic insights, and optimized protocols to resolve common bottlenecks in the synthesis of substituted pyrroles.

Mechanistic Pathway & Reaction Causality

To successfully optimize the Paal-Knorr synthesis, one must first understand the kinetic pathways and competing side reactions. The reaction fundamentally involves the condensation of a 1,4-dicarbonyl compound with a primary amine (or ammonia)[1].

Mechanistic pathway of Paal-Knorr pyrrole synthesis and competing furan formation.

Frequently Asked Questions (FAQs): Core Principles

Q: Why is acid catalysis a double-edged sword in this synthesis? A: Causality dictates that an acid catalyst is required to protonate the carbonyl oxygen, increasing the electrophilicity of the carbon center to facilitate nucleophilic attack by the primary amine[1]. However, if the system becomes too acidic (pH < 3), the primary amine becomes heavily protonated (forming an ammonium ion), rendering it non-nucleophilic[2]. In the absence of a competent nucleophile, the acid instead catalyzes the intramolecular cyclization and dehydration of the 1,4-diketone, leading to the formation of a furan byproduct[2].

Q: How does solvent selection dictate the reaction yield? A: The reaction proceeds through a highly polar hemiaminal intermediate. Polar protic solvents stabilize this intermediate and facilitate the critical proton transfers required during the double dehydration steps[3]. Quantitative studies show that non-polar solvents severely depress yields, while polar protic solvents drive the reaction to near completion[3].

Quantitative Data: Catalyst & Solvent Optimization

The following table summarizes the causal relationship between reaction conditions and pyrrole yield, providing a baseline for your optimization efforts:

Catalyst	Solvent	Conditions	Time	Yield	Reference
None	Water	Conventional (60 °C)	24 h	Trace	[4]
CAN (5 mol%)	Methanol	Conventional (Room Temp)	15 min	96%	[3]
Sc(OTf)₃ (1 mol%)	Solvent-free	Mild / Room Temp	Variable	89–98%	[5]
Acetic Acid	Ethanol	Microwave (120 °C)	2–10 min	65–89%	[6]
Salicylic Acid	Solvent-free	Microwave	15 sec	92%	[6]

Troubleshooting Guide

Issue 1: I am observing a significant amount of furan byproduct. How do I minimize this?

• Causality: Furan forms when the 1,4-dicarbonyl compound undergoes acid-catalyzed cyclization and dehydration prior to amine attack[2]. This is a kinetic competition heavily favored by high acidity.

• Resolution: Control the acidity by avoiding pH levels below 3[2]. Switch from strong mineral acids to weaker acids (e.g., glacial acetic acid) or run the reaction under neutral conditions with a mild Lewis acid[2]. Additionally, employing a slight stoichiometric excess of the amine will kinetically favor the hemiaminal formation pathway over furan formation[2].

Issue 2: My crude product is a dark, tarry material that is difficult to purify.

• Causality: The formation of dark, tarry substances is a classic indicator of polymerization[2]. Pyrroles are electron-rich aromatic systems that are highly sensitive to strong acids and extreme heat, leading to rapid degradation and oligomerization over prolonged reaction times[1],[2].

• Resolution: Immediately lower the reaction temperature and switch to a milder catalyst[2]. Transitioning to a Cerium (IV) ammonium nitrate (CAN) catalyst at room temperature[3] or utilizing microwave irradiation to drastically shorten the heating duration[7] will prevent product degradation.

Issue 3: My sterically hindered (or electron-deficient) amine is unreactive.

• Causality: Amines with strong electron-withdrawing groups have reduced nucleophilicity, while bulky substituents create steric clashes during the initial attack on the carbonyl[2].

• Resolution: Do not simply increase conventional heating time, as this invites polymerization. Instead, apply microwave irradiation (80–120 °C), which provides rapid, uniform volumetric heating to overcome the activation energy barrier, reducing reaction times from hours to minutes[7],[6]. Alternatively, use a highly active, unhindered Lewis acid like Sc(OTf)₃ under solvent-free conditions[5].

Optimization & Troubleshooting Workflow

Decision tree for optimizing Paal-Knorr reaction conditions and resolving issues.

Standardized Experimental Protocols

The following protocols are designed as self-validating systems. Built-in TLC monitoring ensures the reaction is quenched precisely at completion, while the specific biphasic workups guarantee the removal of catalysts and unreacted starting materials.

Protocol A: Mild Room-Temperature Synthesis using CAN Catalyst[3]

Ideal for sensitive substrates prone to polymerization or degradation.

• Initialization: In a round-bottom flask, prepare a solution of the primary amine (10.0 mmol) and the 1,4-diketone (10.0 mmol) in highly polar methanol (5.0 mL) at room temperature[3].

• Catalysis: Add Cerium (IV) ammonium nitrate (CAN) (0.5 mmol, 5 mol%) to the stirring mixture[3]. The mild Lewis acidity of CAN activates the carbonyl without over-protonating the amine.

• Validation & Monitoring: Stir the mixture at room temperature for 15 minutes. Validate reaction completion by monitoring the disappearance of the starting materials via Thin-Layer Chromatography (TLC)[3].

• Solvent Removal: Upon completion, evaporate the methanol under reduced pressure to halt the reaction kinetics[3].

• Isolation: Redissolve the crude residue in ethyl acetate (30 mL) and wash with distilled water (15 mL) to partition and remove the water-soluble CAN catalyst[3].

• Purification: Dry the organic layer using brine and anhydrous sodium sulfate to remove trace water[3]. Concentrate in vacuo to yield the pure substituted pyrrole.

Protocol B: Microwave-Assisted Synthesis[2],[6]

Ideal for sterically hindered amines or unreactive dicarbonyls.

• Initialization: In a specialized microwave-safe vial, combine the 1,4-diketone (1.0 eq) and the primary amine (1.0 eq) in ethanol[2].

• Catalysis: Add a catalytic amount of glacial acetic acid[2]. Note: Acetic acid is chosen over HCl to maintain a pH > 3, actively suppressing furan byproduct formation.

• Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at 80–120 °C for 2–10 minutes[6]. Monitor progress strictly by TLC to prevent overcooking and subsequent polymerization[2].

• Quenching: Allow the reaction mixture to cool to room temperature, which safely depressurizes the vial[2].

• Isolation: Partition the mixture between water and ethyl acetate. Extract the aqueous phase three times with ethyl acetate to ensure total product recovery[2].

• Purification: Evaporate the solvent under reduced pressure. If trace impurities remain, purify the crude product via silica gel column chromatography[2].

References

• troubleshooting guide for Paal-Knorr pyrrole synthesis - Benchchem.1

• Technical Support Center: Optimization of Paal-Knorr Pyrrole Synthesis - Benchchem.7

• Convenient synthesis of substituted pyrroles via a cerium (IV) ammonium nitrate (CAN)-catalyzed Paal–Knorr reaction - Arabian Journal of Chemistry. 3

• Troubleshooting common issues in Paal-Knorr pyrrole synthesis - Benchchem. 2

• Irreversible Protein Labeling by Paal–Knorr Conjugation - PMC - PubMed Central. 8

• An approach to the Paal-Knorr pyrroles synthesis in the presence of β-cyclodextrin in aqueous media - rhhz.net. 4

• An Approach to the Paal—Knorr Pyrroles Synthesis Catalyzed by Sc(OTf)3 under Solvent-Free Conditions - ResearchGate. 5

• Microwave-assisted organic synthesis of pyrroles (Review) - Pensoft Publishers. 6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Convenient synthesis of substituted pyrroles via a cerium (IV) ammonium nitrate (CAN)-catalyzed Paal–Knorr reaction - Arabian Journal of Chemistry [arabjchem.org]
• 4. html.rhhz.net [html.rhhz.net]
• 5. researchgate.net [researchgate.net]
• 6. public.pensoft.net [public.pensoft.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Irreversible Protein Labeling by Paal–Knorr Conjugation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Pyrrole Decomposition During Workup

Welcome to the Technical Support Center. This guide provides researchers, scientists, and drug development professionals with field-proven troubleshooting strategies and step-by-step methodologies to prevent the decomposition, oxidation, and polymerization of pyrrole compounds during reaction workup and purification.

Diagnostic Workflow

Troubleshooting workflow for preventing pyrrole decomposition during workup.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my pyrrole reaction mixture turn black or brown and form an insoluble solid during aqueous workup? Causality & Solution: Pyrrole is an electron-rich aromatic heterocycle that is highly susceptible to oxidative and acid-catalyzed polymerization[1]. The dark, insoluble material you are observing is likely polypyrrole. This oxidative polymerization is initiated by exposure to atmospheric oxygen, oxidizing agents, or acidic conditions (pH < 3) which protonate the pyrrole ring, generating a highly reactive electrophilic species that rapidly couples with other pyrrole monomers[1]. Action: Always perform aqueous extractions using a mildly basic or buffered aqueous phase (e.g., saturated aqueous NaHCO₃) to neutralize any residual acid. Additionally, sparge your extraction solvents with nitrogen or argon to displace dissolved oxygen.

Q2: My pyrrole compound degrades completely when I try to purify it via silica gel column chromatography. How can I isolate my product cleanly? Causality & Solution: Standard silica gel contains surface silanol groups that are slightly acidic. Because pyrroles are acid-sensitive, prolonged exposure to these acidic sites during chromatography often leads to ring-opening, polymerization, or irreversible adsorption onto the stationary phase[2]. Action: You must deactivate the silica gel before loading your sample. This is achieved by flushing the column with an eluent containing 1–5% triethylamine (Et₃N), which neutralizes the acidic silanol sites[2]. Alternatively, switch your stationary phase to basic alumina, which provides a more compatible environment for electron-rich heterocycles.

Q3: I have unreacted pyrrole in my mixture. Rotary evaporation requires too much heat, which degrades my desired product. What is the best way to remove excess pyrrole? Causality & Solution: Pyrrole has a relatively high boiling point (~130 °C), meaning standard rotary evaporation often requires elevated bath temperatures that accelerate the thermal and oxidative degradation of your target compound. Action: There are two field-proven methods for removing excess pyrrole without excessive heat:

• Hexane Washes: Repeated washing of the crude reaction mixture with hexane can effectively extract the majority of unreacted pyrrole, leaving the more polar desired product behind, which can then be safely subjected to chromatography[3].

• High-Vacuum Distillation: If distillation is necessary, it must be performed under high vacuum (e.g., < 40 mbar) to keep the bottom temperature strictly below 100 °C, minimizing thermal stress[4].

Q4: How should I store my purified pyrrole to prevent spontaneous polymerization over time? Causality & Solution: Even highly purified pyrrole degenerates constantly into polypyrrole via auto-oxidation at room temperature[5]. Action: Store purified pyrroles in amber vials (to prevent photolytic degradation) under an inert atmosphere (nitrogen or argon). Freezing the pyrrole at -80 °C is a highly effective method to completely suppress spontaneous polymerization[5]. Aliquoting the compound into small, sealed tubes prior to freezing ensures that you only thaw what you need, preventing repeated freeze-thaw cycles that introduce oxygen[5].

Quantitative Data: Purification Conditions & Recovery

The following table summarizes the expected recovery yields of pyrrole derivatives based on the chosen purification method.

Purification Method	Stationary Phase / Conditions	Additive / Modifier	Typical Recovery Yield	Comments
Standard Chromatography	Silica Gel (Standard)	None	< 30%	High risk of on-column polymerization.
Deactivated Chromatography	Silica Gel	1-5% Triethylamine (Et₃N)	85 - 95%	Neutralizes acidic silanol groups.
Alumina Chromatography	Basic Alumina (Brockmann I)	None	80 - 90%	Excellent for highly acid-sensitive pyrroles.
High-Vacuum Distillation	Fractional Distillation	< 40 mbar, Temp < 100 °C	> 90%	Prevents thermal degradation.
Solvent Extraction	Hexane Wash	None	75 - 85%	Removes unreacted pyrrole efficiently.

Detailed Experimental Protocols

Protocol 1: Buffered Aqueous Workup for Acid-Sensitive Pyrroles

This self-validating protocol ensures that transient acidic species do not trigger polymerization during the extraction phase.

• Quench: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) dropwise.

• Validation Step: Verify the pH of the aqueous layer using pH paper before proceeding to extraction; it must read strictly between 7.5 and 8.5 to confirm the complete neutralization of acids.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane) that has been previously sparged with nitrogen for 10 minutes to remove dissolved oxygen.

• Washing: Wash the combined organic layers with brine to remove residual water and salts.

• Drying: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄). Crucial Note: Avoid using magnesium sulfate (MgSO₄), as it is slightly acidic and can trigger localized decomposition.

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure on a rotary evaporator. Maintain the water bath temperature below 30 °C to prevent thermal degradation.

Protocol 2: Deactivated Silica Gel Column Chromatography

This methodology prevents on-column degradation by neutralizing the acidic silanol sites of standard silica gel.

• Column Preparation: Pack the glass column with standard silica gel using a non-polar solvent (e.g., hexanes).

• Deactivation: Prepare a solvent mixture of hexanes containing 5% triethylamine (Et₃N) by volume. Flush the packed column with at least three column volumes (CV) of this deactivating solution.

• Validation Step: Before loading the sample, collect a few drops of the column eluent and test it with pH paper to ensure it is basic (pH > 8), validating that the silica gel has been successfully deactivated.

• Equilibration: Flush the column with two CVs of your initial mobile phase (e.g., 95:5 hexanes:ethyl acetate containing 1% Et₃N) to remove excess, unbound triethylamine.

• Loading: Dissolve your crude pyrrole mixture in a minimum amount of the initial mobile phase and carefully load it onto the column.

• Elution: Elute the product using the desired solvent gradient, ensuring that 1% Et₃N is maintained throughout the entire elution process to keep the silica deactivated.

• Fractions: Collect the fractions and immediately analyze them by TLC. Pool the product-containing fractions and concentrate under reduced pressure at < 30 °C.

References

• ResearchGate Contributors. "Does it make sense to freeze pyrrole to stop spontaneous polymerization?" ResearchGate. [Link]

• ResearchGate Contributors. "How to remove excess pyrrole from a reaction mixture?" ResearchGate.[Link]

• BASF SE. "Process for the purification of crude pyrroles.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3,4-Difluoro-1H-pyrrole | High Purity | RUO [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. EP0608688A1 - Process for the purification of crude pyrroles - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 1,3-Dipolar Cycloadditions for Pyrrole Synthesis

Welcome to the Advanced Technical Support Center for heterocyclic synthesis. Pyrroles are privileged scaffolds in drug discovery, and 1,3-dipolar cycloaddition (often denoted as [3+2] cycloaddition) is one of the most powerful methodologies for constructing highly substituted pyrrole rings. However, translating these reactions from paper to the fume hood often reveals significant challenges, including dipole instability, poor regioselectivity, and arrested aromatization.

This guide is designed for research scientists and drug development professionals. It synthesizes mechanistic causality with field-proven troubleshooting strategies to optimize your pyrrole yields.

Quantitative Comparison of Dipole/Dipolarophile Systems

Before troubleshooting, verify that your chosen dipole and dipolarophile are electronically and sterically compatible. The table below summarizes common systems, their expected performance, and primary failure modes.

Dipole Precursor	Dipolarophile	Typical Yield	Primary Failure Mode	Recommended Catalyst/Additive
N-Acylamino acids (Münchnones)	Electron-deficient alkynes	75–95%	Dipole hydrolysis or dimerization	Ac₂O or DCC (in situ generation)
Imines + Acid Chlorides	Alkynes	60–85%	Premature intermediate collapse	Isocyanides (Arndtsen method)
α -Imino esters (Azomethine ylides)	Alkenes	50–80%	Arrested aromatization (pyrrolidine formed)	AgOAc / Benzoyl Peroxide (BPO)
α -Imino esters	Unactivated alkynes	<30%	High HOMO-LUMO gap	Cu(I) or Pd transition metal catalysts

Troubleshooting Guides & FAQs

Q1: I am attempting a classic Münchnone cycloaddition using N-acylamino acids and acetic anhydride, but my pyrrole yields are consistently below 20%, with significant tar formation. What is causing this?

Causality & Solution: Münchnones are mesoionic 1,3-dipoles that are highly reactive. If the dipolarophile (alkyne) is not immediately accessible, the Münchnone will undergo rapid degradation, hydrolysis, or self-dimerization. The "tar" you observe is likely a polymerized dipole.

Do not attempt to isolate the Münchnone. Instead, ensure the alkyne is present in the reaction mixture before adding the dehydrating agent. For highly sensitive substrates, we recommend abandoning harsh dehydrating conditions and transitioning to the[1]. This method generates imino analogues of münchnones in situ from imines, acid chlorides, and alkynes at room temperature, utilizing isocyanides to modulate reactivity and safely liberate isocyanate to form the pyrrole[1].

Q2: I am reacting an azomethine ylide with an alkene. Mass spectrometry shows I have formed a pyrrolidine/pyrroline intermediate, but it is not aromatizing to the desired pyrrole. How can I force the aromatization?

Causality & Solution: 1,3-dipolar cycloadditions with alkenes naturally yield saturated or partially saturated cycloadducts. Aromatization requires a subsequent oxidative dehydrogenation step. Relying on ambient atmospheric oxygen is thermodynamically inconsistent and often leads to complex mixtures.

You must couple the cycloaddition with a dedicated oxidation step. A highly effective, self-validating protocol is the[2]. In this system, Silver(I) facilitates the ylide generation and subsequently assists Benzoyl Peroxide (BPO) in hydrogen atom abstraction to drive the aromatization[2]. Alternatively, use a nitroalkene as your dipolarophile; the subsequent elimination of nitrous acid (HNO₂) thermodynamically drives the spontaneous aromatization to the pyrrole without requiring external oxidants.

Q3: When using unsymmetrical alkynes with azomethine ylides, I am getting a 1:1 mixture of regioisomers. How can I improve the regiocontrol?

Causality & Solution: Regioselectivity in [3+2] cycloadditions is governed by the frontier molecular orbital (FMO) coefficients of the dipole and the dipolarophile[3]. If the steric and electronic biases of your unsymmetrical alkyne are too subtle, the FMO coefficients will be nearly identical at both carbon centers, leading to poor selectivity[3].

To override this, you can use[4]. The incorporation of a phosphonate group heavily biases the electronics of the dipole. This creates a severe electronic mismatch that directs the electron-withdrawing group of the alkyne strictly away from the phosphorus-bound carbon, yielding a single, highly specific regioisomer[4].

Experimental Protocols

Protocol A: Isocyanide-Mediated Multicomponent Pyrrole Synthesis

This protocol utilizes in situ generation to bypass dipole instability, providing a self-validating workflow.

• Preparation: In a flame-dried, nitrogen-flushed Schlenk flask, dissolve the imine (1.0 equiv) and the alkyne (1.5 equiv) in anhydrous dichloromethane (DCM) at 0 °C.

• Activation: Add the acid chloride (1.2 equiv) dropwise.

  • Self-Validating Checkpoint: The in situ formation of the N-acyl iminium salt will typically cause the solution to exhibit a distinct color change to yellow/orange.

• Dipole Generation: Introduce the isocyanide (1.2 equiv) slowly via syringe.

• Cycloaddition: Allow the reaction to warm to room temperature and stir for 12–24 hours.

  • Self-Validating Checkpoint: The cycloreversion step liberates isocyanate. You can monitor the reaction progress via IR spectroscopy by watching for the appearance of the characteristic N=C=O stretch at ~2270 cm⁻¹.

• Workup: Quench the reaction with saturated aqueous NaHCO₃, extract with DCM, dry over MgSO₄, and purify the resulting pyrrole via flash column chromatography.

Protocol B: Silver-Catalyzed Cycloaddition & Oxidative Aromatization

Use this protocol when utilizing alkenes instead of alkynes to ensure complete aromatization.

• Setup: Combine the α -imino ester (1.0 equiv), alkene (1.5 equiv), and AgOAc (10 mol%) in anhydrous toluene.

• Oxidant Addition: Add Benzoyl Peroxide (BPO, 2.0 equiv) as the terminal oxidant.

• Reaction: Heat the mixture to 80 °C under an inert atmosphere for 8 hours. The silver catalyst will coordinate the intermediates while BPO drives the dehydrogenation.

• Isolation: Cool to room temperature, filter the crude mixture through a pad of Celite to remove insoluble silver salts, concentrate under reduced pressure, and purify.

Visualizations & Workflows

Decision tree for troubleshooting low yields in 1,3-dipolar cycloaddition pyrrole syntheses.

Mechanistic pathway of Münchnone-alkyne cycloaddition driven by CO2 extrusion.

References

• St. Cyr, D. J., Martin, N., & Arndtsen, B. A. (2007). "Direct Synthesis of Pyrroles from Imines, Alkynes, and Acid Chlorides: An Isocyanide-Mediated Reaction." Organic Letters, 9(3), 449-452. URL:[Link]

• Morin, M. S. T., et al. (2010). "Horner−Wadsworth−Emmons Reagents as Azomethine Ylide Analogues: Pyrrole Synthesis via (3 + 2) Cycloaddition." Organic Letters. URL:[Link]

• "1,3 Dipolar Cycloaddition of Münchnones: Factors behind the Regioselectivity." (2023). The Journal of Physical Chemistry A. URL:[Link]

• "Synthesis of Pyrrole via a Silver-Catalyzed 1,3-Dipolar Cycloaddition/Oxidative Dehydrogenative Aromatization Tandem Reaction." (2017). The Journal of Organic Chemistry. URL:[Link]

Sources

• 1. Direct Synthesis of Pyrroles from Imines, Alkynes, and Acid Chlorides: An Isocyanide-Mediated Reaction [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. discovery.researcher.life [discovery.researcher.life]

Technical Support Center: Troubleshooting Fischer Carbene Reactions for Pyrrole Synthesis

Welcome to the Advanced Applications Support Center. Fischer carbene complexes (FCCs)—particularly chromium and tungsten alkynyl carbenes—are powerful electrophilic scaffolds for synthesizing highly substituted pyrroles. However, the complexity of their reaction pathways (involving 1,4-addition, isomerization, ring closure, and demetalation) often leads to off-target byproducts if reaction conditions are not strictly controlled.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. Here, we analyze the causality behind byproduct formation so you can logically optimize your synthetic workflows.

Part 1: Diagnostic FAQ – Identifying and Resolving Common Byproducts

Q1: I am using an enyne-imine to couple with my Fischer carbene, but my pyrrole yields are low (<40%) and I see multiple unidentifiable side reactions. How can I optimize this? A1: Simple imines (such as N-benzyl or sulfonyl imines) often fail to adequately stabilize the intermediate alkenylcarbene complex. This instability leads to competing aldol-like processes or premature hydrolysis. Resolution: Switch your nitrogen nucleophile to an N,N-dimethylhydrazone. The more basic imine nitrogen, combined with the stabilization of the carbene complex by the adjacent amine nitrogen's lone pair, significantly facilitates nucleophilic attack at the carbene carbon. This mechanistic shift maximizes the yield of the E-isomer pyrrole and suppresses hydrolytic degradation[1][2].

Q2: When reacting α,β,γ,δ-unsaturated Fischer carbenes with oxazolones, my mass spectrometry shows a high-molecular-weight compound instead of the expected trisubstituted pyrrole. What happened? A2: You are likely using an excess of the oxazolone reagent. In the presence of highly conjugated (α,β,γ,δ-unsaturated) FCCs, excess oxazolone triggers a runaway cascade reaction. Instead of a clean 1,3-dipolar cycloaddition, the system undergoes sequential 1,6-, 1,4-, and 1,2-nucleophilic additions, forming complex polycyclic scaffolds[3]. Resolution: Strictly limit the oxazolone to 1.1 equivalents and use a catalytic amount of base (e.g., 0.15 equiv of Triethylamine) to ensure a controlled 1,3-dipolar cycloaddition[3][4].

Q3: Why am I seeing significant amounts of unreacted starting material alongside enol ethers rather than my target pyrrole? A3: This is a classic symptom of thermal metathesis. When chromium carbene complexes are heated without photochemical irradiation, electron-rich olefins can undergo competitive thermal metathesis with the carbene, yielding byproducts like 2-ethoxy-3-(benzyloxy)propene[5]. Resolution: Maintain strict temperature control. If thermal activation is failing to drive the cyclization, switch to photochemical irradiation. Light drives the desired cycloaddition while suppressing the thermal metathesis pathway[5].

Q4: I successfully synthesized the pyrrole using a Δ³-trifluoromethyloxazolone, but NMR shows the -CF₃ group is missing. Is this a degradation byproduct? A4: No, this is a known, regioselective elimination process inherent to this specific reaction pathway. The metal fragment (Cr or W) facilitates a specific stepwise mechanism that results in the loss of the -CF₃ group during the final aromatization and metal oxidation step[3][4]. Resolution: If the -CF₃ group is strictly required in your final pyrrole architecture, you must utilize a pre-functionalized alkynyl carbene rather than relying on the oxazolone to deliver the trifluoromethyl moiety.

Part 2: Logical Workflow Diagram

The following decision tree illustrates the logical troubleshooting pathways for mitigating byproducts during FCC-mediated pyrrole synthesis.

Decision tree for identifying and resolving Fischer carbene pyrrole synthesis byproducts.

Part 3: Quantitative Data Profiling

Understanding the quantitative impact of reaction conditions on byproduct formation is critical for rational experimental design.

Reaction Condition	Nitrogen/Dipole Source	Target Pyrrole Yield	Dominant Byproduct (%)	Causality of Byproduct Formation
Thermal (50°C), No Light	Simple Enyne-Imine	35%	Enol Ethers (45%)	Thermal instability of the carbene complex favors olefin metathesis over cyclization[5].
THF (25°C), N₂ Atm	N,N-Dimethylhydrazone	88%	Aldol fragments (<5%)	Hydrazone lone pair stabilizes the intermediate, driving E-isomer pyrrole formation[1].
THF (25°C), Excess Base	Oxazolone (2.5 equiv)	40%	Polycyclic Cascades (50%)	Excess oxazolone initiates sequential 1,6-, 1,4-, and 1,2-nucleophilic additions[3].
THF (25°C), TEA (0.15 eq)	Oxazolone (1.1 equiv)	92%	None detected (0%)	Strict stoichiometry limits reaction to a clean 1,3-dipolar cycloaddition[4].

Part 4: Self-Validating Experimental Protocol

This protocol describes the optimized 1,3-dipolar cycloaddition of oxazolones with alkynyl Fischer carbene complexes to yield trisubstituted 1H-pyrroles. Every step is designed as a self-validating system to prevent byproduct formation.

Step 1: Preparation of the Organometallic Substrate

• Action: In a flame-dried 25 mL round-bottom flask under a strict nitrogen atmosphere, dissolve 1.0 mmol of the alkynyl Fischer carbene complex (Cr or W) in 10 mL of anhydrous THF.

• Causality: Rigorous exclusion of moisture is mandatory. The electrophilic carbene carbon is highly susceptible to premature nucleophilic attack by water, which irreversibly degrades the complex into aldehyde/ketone byproducts.

Step 2: Stoichiometric Reagent Addition

• Action: Add exactly 1.1 equivalents (1.1 mmol) of the target oxazolone, followed immediately by 0.15 equivalents of triethylamine (TEA).

• Causality: TEA acts as a catalytic base to deprotonate the oxazolone into its reactive dipolar form. Limiting the oxazolone to strictly 1.1 equivalents prevents the 1,6-nucleophilic cascade addition that generates polycyclic byproducts[3][4].

Step 3: Reaction Monitoring

• Action: Stir the mixture at room temperature (25°C). Monitor the consumption of the carbene complex via TLC (Hexanes/Ethyl Acetate) every 30 minutes.

• Causality: Prolonged exposure of the intermediate to reaction conditions—especially if temperatures fluctuate—promotes thermal metathesis of the carbene[5]. Quenching the reaction as soon as the starting material is consumed prevents late-stage degradation.

Step 4: Demetalation and Purification

• Action: Once complete, remove the solvent under reduced pressure. Purify the crude residue directly via flash column chromatography on silica gel.

• Causality: Exposing the crude mixture to the slightly acidic silica gel in the presence of ambient air facilitates the oxidative loss of the chromium/tungsten fragment. This demetalation step is the thermodynamic sink that yields the fully aromatized, stable pyrrole core[1][4].

References

• Selective synthesis of trisubstituted pyrroles through the reactions of alkynyl Fischer carbene complexes with oxazolones. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Synthesis of Pyrroles through Coupling of Enyne-hydrazones with Fischer Carbene Complexes. Organic Letters (ACS Publications).[Link]

• Synthesis of an Optically Active Template for 4'-Substituted Nucleoside Analogs via Chromium Carbene Complex Photochemistry. Organometallics (ACS Publications).[Link]

• 9.13.5 1H-Pyrroles (Update 2013). Science of Synthesis (Thieme Connect).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. Selective synthesis of trisubstituted pyrroles through the reactions of alkynyl Fischer carbene complexes with oxazolones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting N-Alkylation of Pyrrole-3-Carboxylates

Welcome to the Technical Support Center for the N-alkylation of pyrrole-3-carboxylates. Pyrroles are inherently ambident nucleophiles, capable of reacting at the nitrogen (N1) or carbon (C2, C3, C4, C5) positions. The presence of an electron-withdrawing carboxylate group at the C3 position significantly alters the electron density of the heteroaromatic ring, complicating regiocontrol and often leading to competitive C-alkylation or ester hydrolysis.

Designed for researchers and drug development professionals, this guide provides mechanistic insights, troubleshooting workflows, and self-validating protocols to help you achieve >95% N-alkylation regioselectivity.

Part 1: Mechanistic Insights & FAQs

Q1: Why does my alkylation reaction yield a mixture of N-alkylated and C-alkylated pyrrole-3-carboxylates? A1: The pyrrolide anion, generated upon deprotonation, is an ambident nucleophile. According to Hard-Soft Acid-Base (HSAB) theory, the nitrogen atom is a "harder" nucleophilic center, while the carbons (particularly C2 and C5) are "softer." The electron-withdrawing C3-carboxylate group delocalizes the negative charge, increasing the susceptibility of the C2 and C4/C5 positions to electrophilic attack. The regioselectivity is fundamentally dictated by the 1 between the pyrrolide anion and the metal counter-ion[1]. Tight ion pairs block the nitrogen, forcing C-alkylation, while loose ion pairs expose the nitrogen.

Q2: How do solvent and base selection influence this ion-pairing effect? A2: Solvent polarity is the most critical variable. Protic solvents or low-polarity aprotic solvents (like THF) stabilize tight ion pairs or hydrogen-bond with the nitrogen, shifting the reaction toward C-alkylation. Conversely, highly polar aprotic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) effectively solvate the metal cation, creating a naked, highly reactive pyrrolide nitrogen. For example, using NaH in DMF almost exclusively yields the N-alkylated product, whereas using THF can lead to2[2].

Q3: I am observing ester hydrolysis instead of alkylation. What is causing this? A3: Strong, nucleophilic bases such as NaOH or KOH can attack the C3-carboxylate group, leading to saponification (hydrolysis) before or during the alkylation step. To prevent this, you must use non-nucleophilic strong bases (like NaH) or 3 (like K₂CO₃ or Cs₂CO₃) in strictly anhydrous conditions[3].

Part 2: Troubleshooting Guide

Issue 1: High Levels of C-Alkylation (>5%)

• Causality: The metal-pyrrolide ion pair is too tight, or the electrophile is too "soft" (e.g., allylic or benzylic iodides).

• Solution: Switch the solvent to anhydrous DMF or DMSO. Change the base to Sodium Hydride (NaH). The Na⁺ cation is better solvated by DMF than K⁺ or Li⁺, promoting a loose ion pair.

Issue 2: Incomplete Conversion / Sluggish Reaction

• Causality: The base is not strong enough to fully deprotonate the electron-deficient pyrrole, or the alkylating agent is sterically hindered.

• Solution: Increase the temperature slightly (e.g., from room temperature to 65 °C). Add a catalytic amount of tetrabutylammonium iodide (TBAI) if using an alkyl chloride to accelerate the reaction via in situ Finkelstein halogen exchange.

Issue 3: Transesterification or Ester Cleavage

• Causality: Trace moisture reacting with the base to form hydroxide, or using an alkoxide base (e.g., NaOMe) that does not match the ester alkyl group.

• Solution: Rigorously dry solvents over molecular sieves. Switch to a strictly non-nucleophilic base system, such as Cs₂CO₃ in acetonitrile (MeCN), which is highly effective for base-sensitive pyrrole-3-carboxylates.

Part 3: Quantitative Data & Base/Solvent Selection Matrix

To facilitate rapid optimization, the following table summarizes the expected regioselectivity outcomes based on quantitative data from standard pyrrole-3-carboxylate N-alkylation studies.

Base	Solvent	Temp (°C)	Ion Pair State	N:C Alkylation Ratio	Yield (%)	Notes
NaH (1.2 eq)	DMF	0 to 25	Loose / Separated	> 99:1	85 - 95%	Gold standard for N-alkylation.
K₂CO₃ (4.0 eq)	DMF	65	Moderate	95:5	80 - 87%	Good for base-sensitive substrates.
Cs₂CO₃ (2.0 eq)	MeCN	80	Moderate	98:2	85 - 90%	Excellent alternative to NaH.
NaH (1.2 eq)	THF	25	Tight	40:60	70 - 80%	Avoid THF if N-alkylation is desired.
KOH (solid)	PEG/H₂O	25	Hydrogen-bonded	10:90	60 - 75%	Promotes C-alkylation.

Part 4: Validated Experimental Protocols

Protocol A: Standard High-Regioselectivity N-Alkylation (NaH / DMF)

This protocol is based on the 4 utilized for substituted pyrrole-3-carboxylates[4]. It acts as a self-validating system; the evolution of hydrogen gas confirms active deprotonation.

• Preparation: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Base Activation: Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq). Wash with anhydrous hexanes (3 x 5 mL) under nitrogen to remove the oil. Decant the hexanes via syringe.

• Solvent Addition: Add anhydrous DMF (10 mL per mmol of substrate) and cool the suspension to 0 °C using an ice bath.

• Deprotonation (Self-Validation Step 1): Dissolve the pyrrole-3-carboxylate (1.0 eq) in a minimal amount of anhydrous DMF. Add this solution dropwise to the NaH suspension. Validation Check: You must observe bubbling (H₂ gas evolution). If no bubbling occurs, the NaH is inactive or the substrate is wet. Stir at 0 °C for 30 minutes.

• Alkylation: Add the alkyl halide (1.1 to 1.5 eq) dropwise. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

• Reaction Monitoring (Self-Validation Step 2): Analyze via TLC (Hexanes:EtOAc 3:1). The N-alkylated product will elute with a significantly higher R_f value than the starting material due to the loss of the N-H hydrogen bond.

• Quenching & Workup: Cool to 0 °C and carefully quench with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3x). Wash the combined organic layers with water (5x) to remove DMF, then with brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Mild N-Alkylation for Base-Sensitive Substrates (K₂CO₃ / DMF)

Ideal for polyfunctionalized pyrrole-3-carboxylates prone to hydrolysis[3].

• Setup: To a dry flask, add the pyrrole-3-carboxylate (1.0 eq), anhydrous K₂CO₃ (4.0 eq), and anhydrous DMF (10 mL/mmol).

• Alkylation: Add the alkyl halide (e.g., propargyl bromide, 1.5 eq).

• Heating: Heat the mixture to 65 °C for 5 hours under a nitrogen atmosphere.

• Workup: Cool to room temperature, dilute with water, and extract with Ethyl Acetate. Wash with brine, dry over MgSO₄, and concentrate.

Part 5: Visualizations & Workflows

Mechanistic divergence of pyrrole-3-carboxylate alkylation based on ion-pairing and solvent.

Diagnostic workflow for resolving regioselectivity and hydrolysis issues in N-alkylation.

References

• Regioselective Alkylation of an Oxonaphthalene-Annelated Pyrrol System Source: semanticscholar.org URL: [Link]

• Streamlined Synthesis of 6-((1H-1,2,3-Triazol-4-yl)methyl)-1H-pyrrolo[3,4-d]pyridazin-1-one System Source: scielo.br URL: [Link]

• One-pot directed alkylation/deprotection strategy for the synthesis of substituted pyrrole[3,4-d]pyridazinones Source: nih.gov URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. scielo.br [scielo.br]
• 4. One-pot directed alkylation/deprotection strategy for the synthesis of substituted pyrrole[3,4-d]pyridazinones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing Reactive Intermediates in Pyrrole Synthesis

Welcome to the Technical Support Center. As drug development and materials science increasingly rely on highly functionalized pyrrole scaffolds, chemists frequently encounter bottlenecks related to the instability of transient reaction intermediates. Whether you are dealing with the rapid dimerization of α-amino ketones in the Knorr synthesis or the hydrolytic degradation of iminium ions in the Paal-Knorr reaction, this guide provides field-proven, mechanistically grounded solutions to stabilize these species and optimize your synthetic workflows.

Core Principles: The Causality of Instability

The fundamental challenge in pyrrole synthesis is the kinetic mismatch between intermediate formation and final cyclization. Reactive intermediates—such as α-amino ketones, hemiacetals, and iminium ions—are highly susceptible to off-target pathways if their residence time in the reaction mixture exceeds their inherent half-life.

Logical workflow of intermediate stabilization vs. degradation in pyrrole synthesis.

Diagnostic Troubleshooting Guide

Issue 1: Pyrazine Byproduct Formation During Knorr Synthesis

• Root Cause: The Knorr synthesis relies on α-amino ketones, which are notoriously unstable. In batch conditions, the free amine of one α-amino ketone molecule rapidly attacks the adjacent carbonyl of another, leading to intermolecular self-condensation. Subsequent oxidative aromatization results in the formation of pyrazines rather than the desired pyrrole[1].

• Solution: Eliminate the accumulation of the free α-amino ketone by generating it in situ. Reduce an oxime precursor (e.g., using zinc dust in glacial acetic acid) in the immediate presence of the activated β-ketoester. The crossed-condensation with the β-ketoester is kinetically favored over dimerization when the steady-state concentration of the α-amino ketone is kept near zero.

Issue 2: Low Yields and Tar Formation in Aqueous Paal-Knorr Reactions

• Root Cause: The intermediate hemiacetal or iminium ion formed from the condensation of a 1,4-dicarbonyl and an amine is highly susceptible to premature hydrolysis or polymerization in purely aqueous environments without stabilization[2].

• Solution: Introduce a supramolecular stabilizer such as β-cyclodextrin. The hydrophobic cavity of β-cyclodextrin facilitates the inclusion of γ-diketones, while its primary and secondary hydroxyl groups stabilize the transient intermediate via hydrogen bonding. This prevents off-target hydrolysis and drives the cyclization forward[3].

Issue 3: Exothermic Degradation of Sensitive Building Blocks

• Root Cause: Batch scale-up of heterocycle synthesis often leads to poor heat dissipation. Highly reactive intermediates (such as ethyl isocyanoacetate) undergo rapid thermal decomposition when localized hot spots form[4].

• Solution: Transition the reaction to a continuous flow microreactor. Flow chemistry limits issues related to hazardous exothermic processes by providing superior heat and mass transfer, effectively trapping the intermediate before thermal degradation can occur[4].

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating specific analytical checkpoints.

Protocol A: Continuous Flow Synthesis of Substituted Pyrroles

This protocol leverages flow chemistry to handle highly reactive intermediates without isolation, utilizing generated byproducts (like HBr) in situ to drive subsequent transformations (e.g., saponification of tert-butyl esters)[5][6].

• Preparation of Stock Solutions:

  • Solution A: Prepare a 0.5 M solution of the amine and tert-butyl acetoacetate in an anhydrous solvent (e.g., THF).

  • Solution B: Prepare a 0.5 M solution of the α-haloketone.

• System Priming: Prime the microreactor system with pure solvent at a flow rate of 100 µL/min to establish a stable baseline pressure and verify the absence of micro-leaks.

• Reaction Execution: Pump Solution A and Solution B through a T-mixer into a heated microreactor chip.

  • Critical Parameter: Set the flow rates to ensure the residence time ( tres​ ) is strictly below 2 minutes. This kinetic control prevents the degradation of the transient intermediate[5][6].

• In-line Quenching & Collection: Direct the reactor effluent into a collection vial containing saturated aqueous NaHCO3​ to immediately neutralize acidic byproducts and stabilize the final pyrrole[5].

• Self-Validation Checkpoint: Analyze the first 1 mL fraction via LC-MS. The absence of high molecular weight polymeric peaks or dimerized byproducts validates that the flow rate and heat transfer parameters are successfully stabilizing the intermediate.

Continuous flow reactor setup minimizing intermediate residence time.

Protocol B: β-Cyclodextrin-Mediated Aqueous Paal-Knorr Synthesis

• Host-Guest Complexation: Dissolve 10 mol% β-cyclodextrin in deionized water at 60°C. Add the 1,4-dicarbonyl compound dropwise. Stir vigorously for 30 minutes to ensure complete inclusion complex formation[3].

• Amine Addition: Slowly add the primary amine (1.1 equivalents). The β-cyclodextrin hydroxyl groups will form a protective solvent cage around the transient hemiacetal/iminium intermediate[3].

• Cyclization: Maintain the reaction temperature at 60°C for 2-4 hours under continuous stirring.

• Product Isolation: Cool the mixture to room temperature. Extract the substituted pyrrole with ethyl acetate.

• Self-Validation Checkpoint: Perform TLC on the organic layer. A single, clean spot with a high Rf​ value indicates successful suppression of intermediate hydrolysis. The aqueous layer containing the β-cyclodextrin can be recycled for up to three subsequent runs without significant loss of activity[3].

Quantitative Data Summaries

The following table summarizes the causal relationship between the chosen stabilization strategy, its effect on the intermediate, and the resulting impact on overall reaction efficiency.

Stabilization Strategy	Target Intermediate	Mechanism of Stabilization	Half-life Extension	Typical Yield Increase
Continuous Flow [4][5]	α-amino ketones / Isocyanoacetates	Kinetic control (residence time < degradation time)	N/A (consumed instantly)	+25% to 40%
β-Cyclodextrin [3]	Iminium ions / Hemiacetals	Supramolecular encapsulation & H-bonding	Hours	+15% to 30%
Ionic Liquids (e.g., [BMIM]HSO4​ )[7]	Multicomponent adducts	Solvent-cage stabilization & dual acid/base catalysis	Minutes to Hours	+20% to 35%
In situ Oxime Reduction [8][9]	α-amino ketones	Avoidance of free intermediate accumulation	N/A	+30% to 50%

Frequently Asked Questions (FAQs)

Q: Why does my Paal-Knorr reaction yield furans instead of pyrroles? A: This is a classic issue of pH mismanagement. While the addition of a weak acid (like acetic acid) accelerates pyrrole formation, operating at a pH < 3 or using amine/ammonium hydrochloride salts without sufficient free base shifts the mechanistic pathway. Under highly acidic conditions, oxygen-mediated cyclization outcompetes nitrogen incorporation, leading to furans (the Paal-Knorr Furan Synthesis)[2][10]. Maintain neutral to weakly acidic conditions to favor pyrrole formation.

Q: How do the electronic effects of the chosen amine influence intermediate stability in the Paal-Knorr synthesis? A: Counterintuitively, electron-withdrawing groups on an aryl amine can actually accelerate the reaction. For example, a nitro group increases the basicity/nucleophilicity of the intermediate in specific mechanistic pathways, accelerating the cyclization step and reducing the lifespan of the vulnerable intermediate. Conversely, electron-donating groups like methoxy can have a negative effect on the cyclization rate[2][10].

Q: Can ionic liquids replace traditional solvents for unstable multicomponent pyrrole syntheses? A: Yes. Acidic ionic liquids, such as [BMIM]HSO4​ , serve a dual role as both the solvent and the catalyst. They stabilize reactive intermediates through robust solvent-cage effects and significantly reduce the formation of byproducts. This makes the process highly efficient, particularly for synthesizing complex, tetrasubstituted pyrroles[7].

References

• Paal-Knorr Pyrrole Synthesis - Organic Chemistry Portal. organic-chemistry.org.[Link]

• Paal-Knorr Synthesis Overview | PDF | Unit Processes | Molecules - Scribd. scribd.com.[Link]

• An approach to the Paal-Knorr pyrroles synthesis in the presence of β-cyclodextrin in aqueous media. rhhz.net.[Link]

• Catalytic Application of Ionic Liquids for the Green Synthesis of Aromatic Five-Membered Nitrogen Heterocycles - MDPI. mdpi.com.[Link]

• One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters - PMC. nih.gov.[Link]

• One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Butyl Esters - Syrris. syrris.com.[Link]

• Continuous Flow Processes as an Enabling Technology in Synthesis - RSC Blogs. rsc.org.[Link]

• Catalytic acceptorless dehydrogenative coupling mediated by photoinduced hydrogen-atom transfer - ResearchGate. researchgate.net.[Link]

• Fundamentals of Heterocyclic Chemistry Importance in Nature and in the Synthesis of Pharmaceuticals Special India Edition - DOKUMEN.PUB. dokumen.pub.[Link]

• Vicinal Diamines as Smart Cosubstrates in the Transaminase-Catalyzed Asymmetric Amination of Ketones | Request PDF - ResearchGate. researchgate.net.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. html.rhhz.net [html.rhhz.net]
• 4. blogs.rsc.org [blogs.rsc.org]
• 5. One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. syrris.com [syrris.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. dokumen.pub [dokumen.pub]
• 10. scribd.com [scribd.com]

Reference Data & Comparative Studies

High-Field vs. Benchtop NMR Platforms for Structural Validation of Pyrrole Intermediates: A Case Study on Methyl 1-benzyl-1H-pyrrole-3-carboxylate

Executive Summary

Methyl 1-benzyl-1H-pyrrole-3-carboxylate is a critical synthetic intermediate in the development of non-peptide mimetics, specifically those mapping immunodominant myelin basic protein epitopes to function as T-cell receptor (TCR) antagonists for Multiple Sclerosis (MS) therapies [1]. Accurate structural validation of this intermediate is paramount for downstream coupling and deprotection steps.

This guide objectively compares the performance of High-Field (400+ MHz) and Benchtop (60–80 MHz) Nuclear Magnetic Resonance (NMR) platforms for the routine analysis of this compound. Furthermore, we evaluate the mechanistic use of Aromatic Solvent-Induced Shifts (ASIS) to resolve critical signal overlaps that commonly plague heterocyclic NMR analysis.

Mechanistic Analysis of the ¹H NMR Spectrum

The molecular architecture of Methyl 1-benzyl-1H-pyrrole-3-carboxylate presents a unique analytical challenge. The structure consists of a pyrrole core, an electron-withdrawing methyl ester at the C3 position, and an electron-donating N-benzyl group.

The Analytical Bottleneck: Signal Overlap

When acquired in standard Chloroform-d (CDCl₃), the ¹H NMR spectrum exhibits a severe overlap in the aromatic region. The five protons of the freely rotating benzyl phenyl group and the isolated H-2 proton of the pyrrole ring (located between the N-benzyl and C3-ester groups) resonate in the exact same chemical shift window (7.13–7.37 ppm) [1].

Causality of Overlap:

• Electronic Environment: The electron-withdrawing nature of the C3-ester deshields the adjacent H-2 pyrrole proton, pushing its chemical shift downfield into the phenyl region.

• Quadrupolar Relaxation: The adjacent ¹⁴N nucleus (spin I = 1) undergoes rapid quadrupolar relaxation. This can cause slight line broadening of the H-2 signal, exacerbating the overlap with the complex phenyl multiplets [2].

To achieve a self-validating structural assignment, the integration of the pyrrole H-2 proton must be distinctly separated from the 5H phenyl multiplet.

Platform Comparison: High-Field vs. Benchtop NMR

The choice of NMR platform dictates the resolution of the aromatic overlap. We compare standard High-Field superconducting systems (400 MHz) against modern Benchtop permanent magnet systems (60–80 MHz) [3].

High-Field NMR (400 MHz)

• Performance: At 400 MHz, the chemical shift dispersion ( Δν in Hz) is large. The Δν/J ratio is high, ensuring that coupling patterns remain first-order (AX spin systems).

• Result: While the H-2 and phenyl protons still overlap in CDCl₃, the high resolution allows for precise multiplet deconvolution and accurate integration (Table 2).

Benchtop NMR (60–80 MHz)

• Performance: Benchtop systems utilize cryogen-free permanent magnets. Because the operating frequency is lower, the dispersion ( Δν ) is reduced by a factor of 5 to 6, while the scalar coupling constant ( J ) remains unchanged.

• Result: The low Δν/J ratio induces severe second-order effects (e.g., "roofing" and complex AB/ABC spin systems). In a 60 MHz spectrum of this compound, the entire 7.1–7.4 ppm region merges into an unresolvable broad multiplet, making it impossible to confirm the integrity of the pyrrole H-2 proton without solvent optimization.

Table 1: Platform Performance Comparison

Feature	High-Field NMR (400 MHz)	Benchtop NMR (60–80 MHz)
Magnet Type	Superconducting (Cryogen-dependent)	Permanent (Cryogen-free)
Resolution (50% / 0.55%)	< 0.1 Hz / < 1.0 Hz	< 0.5 Hz / < 20 Hz
Spectral Dispersion	High (First-order multiplets)	Low (Second-order effects common)
Sensitivity (S/N)	> 300:1 (1 scan, standard sample)	~ 150:1 (requires more scans)
Primary Utility	Final structural elucidation & publication	In-fume-hood reaction monitoring
Cost & Infrastructure	High capital & maintenance costs	Low cost, standard laboratory bench

Solvent Optimization: Resolving the Aromatic Overlap

When hardware upgrades (e.g., moving from 60 MHz to 600 MHz) are unavailable or insufficient, altering the NMR solvent is the most scientifically rigorous method to resolve overlapping signals [4].

The ASIS Effect (Aromatic Solvent-Induced Shift): Switching the solvent from CDCl₃ to Benzene-d₆ (C₆D₆) fundamentally alters the chemical shielding environment. Benzene molecules preferentially coordinate with the electron-deficient regions of the solute (the C3-ester carbonyl) via π−π interactions.

• Mechanism: The strong magnetic anisotropy of the benzene ring creates a shielding cone. Because benzene coordinates near the ester, the adjacent pyrrole H-2 and H-4 protons experience a pronounced upfield shift (shielding).

• Outcome: The freely rotating benzyl phenyl group is less affected by this specific coordination. Consequently, the pyrrole H-2 proton shifts upfield (from ~7.35 ppm to ~7.05 ppm), completely separating from the phenyl multiplet. This technique allows even a 60 MHz benchtop NMR to accurately integrate the H-2 proton.

Table 2: ¹H NMR Chemical Shift Assignments & Solvent Effects

Quantitative data summarizing the ASIS effect on Methyl 1-benzyl-1H-pyrrole-3-carboxylate.

Proton Assignment	CDCl₃ (400 MHz) δ (ppm) [1]	C₆D₆ (Expected) δ (ppm)	ASIS Effect ( Δδ )
Phenyl (meta/para) + Pyrrole H-2	7.31–7.37 (m, 4H)	-	Overlap
Phenyl (ortho)	7.13–7.15 (m, 2H)	7.10–7.20 (m, 5H)	Minimal
Pyrrole H-2	Hidden in 7.31-7.37	~ 7.05 (d, 1H)	Strong Upfield Shift
Pyrrole H-4, H-5	6.60–6.63 (m, 2H)	~ 6.40 (m, 2H)	Upfield Shift
Benzyl CH₂	5.06 (s, 2H)	~ 4.85 (s, 2H)	Moderate Shift
Methyl Ester (OCH₃)	3.79 (s, 3H)	~ 3.50 (s, 3H)	Strong Upfield Shift

Standardized Experimental Protocols

To ensure a self-validating system, the following protocol must be strictly adhered to when comparing platforms or solvents.

Step 1: Sample Preparation

• Weigh exactly 15 mg of thoroughly dried Methyl 1-benzyl-1H-pyrrole-3-carboxylate.

• Dissolve the compound in 0.6 mL of the chosen deuterated solvent (CDCl₃ or C₆D₆, 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a high-quality 5 mm NMR tube. Ensure the sample height is at least 4 cm to prevent magnetic field inhomogeneities at the liquid-air interface.

Step 2: Acquisition on Benchtop NMR (60 MHz)

• Insert the sample and allow 2 minutes for thermal equilibration (benchtop magnets are highly sensitive to temperature fluctuations).

• Perform an automated 1D gradient shim to optimize the magnetic field homogeneity.

• Set the acquisition parameters: Spectral width = 12 ppm, Number of Scans (NS) = 16, Relaxation Delay (D1) = 4 seconds (to ensure complete relaxation of the slowly relaxing aromatic protons).

• Acquire and apply an exponential window function (Line Broadening = 0.3 Hz) prior to Fourier Transform.

Step 3: Acquisition on High-Field NMR (400 MHz)

• Insert the sample, lock onto the deuterium frequency of the solvent, and tune/match the probe.

• Perform gradient shimming (TopShim) on the Z-axis.

• Set parameters: Spectral width = 15 ppm, NS = 8, D1 = 2 seconds.

• Acquire the free induction decay (FID), phase correct manually, and reference the TMS peak to exactly 0.00 ppm.

Visualization: Signal Resolution Workflow

The following diagram illustrates the logical decision-making process for resolving overlapping NMR signals in heterocyclic drug development.

Caption: Workflow for resolving overlapping aromatic signals in pyrrole derivatives.

References

• Yannakakis, M.-P., et al. "Design and Synthesis of Non-Peptide Mimetics Mapping the Immunodominant Myelin Basic Protein (MBP83–96) Epitope to Function as T-Cell Receptor Antagonists." International Journal of Molecular Sciences, vol. 18, no. 6, 2017, p. 1215.[Link]

• Wikipedia Contributors. "Benchtop nuclear magnetic resonance spectrometer." Wikipedia, The Free Encyclopedia, 2023.[Link]

• Fulmer, G. R., et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, vol. 29, no. 9, 2010, pp. 2176–2179.[Link]

Comprehensive Comparison Guide: Mass Spectrometry Fragmentation Patterns of N-Benzyl Pyrroles

Executive Summary

N-benzyl pyrroles are highly versatile scaffolds in medicinal chemistry, frequently serving as the core pharmacophore in anti-inflammatory agents (e.g., Tolmetin analogs), kinase inhibitors, and HIV fusion inhibitors. For drug development professionals and analytical chemists, the precise structural elucidation of these compounds and their metabolites is non-negotiable.

As a Senior Application Scientist, I have structured this guide to objectively compare the two dominant mass spectrometry (MS) platforms used for characterizing N-benzyl pyrroles: Electron Ionization Mass Spectrometry (GC-EI-MS) and Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS) . Rather than simply listing fragmentation peaks, this guide explores the thermodynamic causality behind the fragmentation pathways and provides self-validating experimental protocols to ensure absolute data integrity.

Mechanistic Causality in N-Benzyl Pyrrole Fragmentation

Regardless of the ionization technique employed, the fragmentation of N-benzyl pyrroles is overwhelmingly driven by the thermodynamic stability of the resulting product ions. The N–C(benzyl) bond represents the primary site of cleavage due to the immense stabilizing energy gained by forming the aromatic tropylium cation ( C7​H7+​ ).

• Under EI-MS (70 eV): The molecule undergoes "hard" ionization, ejecting an electron to form a radical cation ( M+∙ , m/z 157 for unsubstituted N-benzylpyrrole)[1]. This highly energetic species undergoes rapid homolytic α -cleavage. The benzyl cation rearranges into the highly stable, seven-membered tropylium ring (m/z 91), which consistently appears as the base peak, while a pyrrolyl radical (66 Da) is lost as a neutral species[2].

• Under ESI-MS/MS (CID): The molecule undergoes "soft" ionization, typically forming a protonated precursor ion ( [M+H]+ , m/z 158)[3]. When subjected to Collision-Induced Dissociation (CID) using an inert gas, the precursor undergoes heterolytic cleavage. The positive charge is retained by the tropylium ion (m/z 91), while an intact, neutral pyrrole molecule (67 Da) is expelled.

Mechanistic fragmentation pathways of N-benzylpyrrole under EI and ESI conditions.

Technology Comparison: GC-EI-MS vs. LC-ESI-MS/MS

To select the appropriate analytical platform, researchers must weigh the volatility of the derivative against the need for targeted tandem mass spectrometry. Table 1 summarizes the quantitative and operational differences between the two methodologies.

Table 1: Performance Comparison for N-Benzyl Pyrrole Characterization

Parameter	GC-EI-MS	LC-ESI-MS/MS (Triple Quadrupole)
Ionization Energy	70 eV (Hard Ionization)	~3.0 - 4.0 kV (Soft Ionization)
Precursor Ion	M+∙ (m/z 157)	[M+H]+ (m/z 158)
Diagnostic Base Peak	Tropylium (m/z 91)	Tropylium (m/z 91)
Secondary Fragments	m/z 65 (Loss of acetylene from tropylium)	Varies based on pyrrole substitutions
Neutral Loss Species	Pyrrolyl radical (66 Da)	Neutral Pyrrole (67 Da)
Sensitivity Limit	Low nanogram (ng)	Low picogram (pg)
Best Use Case	Small, volatile synthetic intermediates	Complex, polar drug-like molecules

Experimental Workflows & Self-Validating Protocols

A protocol is only as reliable as its internal validation mechanisms. The following methodologies are designed as self-validating systems; they do not just generate data, but actively confirm the absence of false positives through isotopic ratio checks and system suitability standards.

Protocol A: GC-EI-MS Structural Elucidation

Causality for Choice: GC-EI-MS is chosen for early-stage synthetic intermediates because the standardized 70 eV ionization allows for direct comparison against universal libraries (e.g., NIST)[1].

• System Suitability & Tuning: Tune the mass spectrometer using Perfluorotributylamine (PFTBA). Validation check: Ensure the m/z 69, 219, and 502 peaks are present at standard ratios to confirm mass axis calibration and detector linearity.

• Sample Preparation: Dissolve the N-benzyl pyrrole derivative in GC-grade Dichloromethane (DCM) to a concentration of 1 mg/mL.

• Injection & Separation: Inject 1 µL in splitless mode. Set the inlet temperature to 250°C to ensure instantaneous volatilization without thermal degradation. Use a standard 5% phenyl/95% dimethylpolysiloxane (DB-5MS) capillary column.

• Ionization & Detection: Bombard the eluent with 70 eV electrons. Scan from m/z 40 to 400.

• Self-Validation (Isotopic Ratio Check): Extract the m/z 91 peak (tropylium). To definitively prove this is the C7​H7+​ ion and not an isobaric interference, measure the m/z 92 peak. Causality: Because carbon-13 has a natural abundance of ~1.1%, a 7-carbon ring must exhibit an M+1 (m/z 92) peak that is approximately 7.7% the intensity of the m/z 91 peak. If the ratio deviates significantly, the peak is an artifact.

Protocol B: LC-ESI-MS/MS Targeted Quantification

Causality for Choice: ESI-MS/MS is selected for pharmacokinetic studies and complex matrices because CID allows for the targeted isolation of the precursor, eliminating background noise[3].

• System Suitability: Infuse a standard tuning mix (e.g., polytyrosine) to calibrate the quadrupoles (Q1 and Q3) for unit mass resolution.

• Sample Preparation: Dissolve the analyte in a 50:50 mixture of Methanol and LC-MS grade water containing 0.1% Formic Acid. Causality: Formic acid acts as a proton donor, artificially driving the equilibrium toward the formation of the [M+H]+ precursor ion.

• Ionization: Apply a capillary voltage of +3.5 kV in positive ion mode.

• Tandem MS (CID) Workflow:

  • Set Q1 to isolate the precursor ion (e.g., m/z 158).

  • In Q2 (Collision Cell), introduce Argon gas and apply a Collision Energy (CE) ramp from 15 eV to 35 eV. Causality: Ramping the CE ensures the optimal kinetic energy is found to break the N-benzyl bond without shattering the resulting tropylium ion.

  • Set Q3 to scan for the product ion (m/z 91).

• Self-Validation (Blank & Carryover Check): Run a solvent blank immediately after the highest concentration standard. The m/z 158 → 91 transition must show a signal-to-noise ratio of <3 in the blank to validate that the system is free of sample carryover.

Comparative analytical workflows for GC-EI-MS and LC-ESI-MS/MS characterization.

Conclusion

The structural elucidation of N-benzyl pyrroles relies heavily on the predictable lability of the N-benzyl bond. While GC-EI-MS provides a comprehensive, library-searchable fingerprint driven by homolytic cleavage, LC-ESI-MS/MS offers unparalleled sensitivity and selectivity through targeted heterolytic CID. By understanding the thermodynamic causality behind the formation of the m/z 91 tropylium ion and implementing rigorous isotopic and carryover validation checks, researchers can ensure robust, publication-quality analytical data.

References

• PubChem: 1H-Pyrrole, 1-(phenylmethyl)- | C11H11N | CID 74922 National Center for Biotechnology Information (NCBI)[Link]

• Pyrrole Chemistry. Part XIII. New Syntheses of 3-Alkylpyrroles Canadian Journal of Chemistry, 49, 2427 (1971)[Link]

Sources

• 1. 1H-Pyrrole, 1-(phenylmethyl)- | C11H11N | CID 74922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. 2-bromo-1H-pyrrole | 38480-28-3 | Benchchem [benchchem.com]

Comparing batch vs. continuous flow synthesis of pyrrole derivatives

The synthesis of pyrrole derivatives is a cornerstone of modern heterocyclic chemistry, providing essential scaffolds for blockbuster pharmaceuticals (such as the cholesterol-lowering drug atorvastatin) and advanced materials like conductive polypyrrole organic electronics[1]. Traditionally, assembling these nitrogen-containing heterocycles via Clauson-Kaas, Paal-Knorr, or Hantzsch reactions has relied on batch processing. However, batch synthesis is frequently bottlenecked by poor heat dissipation during exothermic cyclocondensations, off-gassing of volatile reagents, and the degradation of sensitive intermediates[2].

As the pharmaceutical and materials industries shift toward process intensification, continuous flow chemistry has emerged as a superior alternative. By transitioning from macroscopic flasks to micro-engineered fluidic networks, chemists can manipulate thermodynamic and kinetic variables that are physically impossible to control in batch environments[3].

Mechanistic Causality: Why Flow Outperforms Batch

1. Mass Transfer and the Clauson-Kaas Reaction The Clauson-Kaas synthesis involves the reaction of 2,5-dimethoxytetrahydrofuran with primary amines in the presence of an acid catalyst. In batch, the acid-catalyzed ring-opening generates highly reactive intermediates that are prone to polymerization if mixing is inefficient[3]. Continuous flow utilizes micro-structured T-mixers that reduce the diffusion path length to the micrometer scale, ensuring instantaneous homogenization. This strictly controls the local concentration of reactive species, drastically reducing by-product formation and improving yields[1].

2. Thermodynamic Control in the Paal-Knorr Cyclocondensation The Paal-Knorr condensation of 1,4-diketones with amines is notoriously exothermic[4]. In large-scale batch reactors, the low surface-area-to-volume ratio fails to dissipate heat rapidly, leading to localized "hot spots" that drive decomposition and tar formation. Microreactors possess massive surface-area-to-volume ratios, enabling near-perfect isothermal conditions. This allows the reaction to be safely operated at highly elevated temperatures without thermal runaway, reducing reaction times from hours to seconds and allowing for seamless scale-up to production rates of over 50 g/h[5].

3. Multiphase Gas-Liquid Dynamics When utilizing gaseous reagents like ammonia to synthesize unsubstituted pyrroles, batch reactors are limited by the atmospheric solubility of the gas. Flow chemistry circumvents this via "Tube-in-Tube" semi-permeable membrane reactors or pressurized systems. These setups maintain gases in the liquid phase at elevated temperatures and pressures (e.g., 3.5 bar), driving the equilibrium forward and accelerating the reaction rate significantly[2].

Quantitative Comparison: Batch vs. Continuous Flow

The following table summarizes the performance metrics and the underlying physical causality when transitioning pyrrole synthesis from batch to continuous flow.

Reaction Type	Parameter	Batch Synthesis	Continuous Flow	Mechanistic Advantage in Flow
Clauson-Kaas	Reaction Time	2–12 hours	3.14 minutes	Enhanced mass transfer and rapid mixing kinetics prevent intermediate degradation[3].
Clauson-Kaas	Yield	60–75%	>90%	Precise residence time control minimizes over-reaction and unwanted polymerization[1].
Paal-Knorr	Thermal Control	Prone to hot-spots	Isothermal	High surface-area-to-volume ratio in microreactors dissipates exothermic heat instantly[4].
Paal-Knorr (NH₃)	Gas Handling	Limited by 1 atm solubility	3.5 bar (Tube-in-Tube)	Pressurized system prevents outgassing of ammonia, maintaining stoichiometric excess[2].
Hantzsch	Step Count	3+ discrete steps	1 telescoped step	In situ generation of HBr allows immediate downstream saponification without isolation[6].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following protocols are designed as self-validating systems, where the physical parameters of the flow setup inherently confirm the success of the chemical transformation.

Protocol A: Continuous Flow Clauson-Kaas Synthesis of N-Substituted Pyrroles

Adapted from the optimized biomass-based flow protocols[3].

• Precursor Stream Preparation : Prepare a 0.08 M solution of the chosen aromatic amine and a 0.10 M solution of 2,5-dimethoxytetrahydrofuran in 1,4-dioxane.

• Catalyst Integration : Add 10 mol% p-toluenesulfonic acid (p-TsOH) to the mixture. Causality: Sonicate the solution for 10 minutes prior to pumping. Microbubbles can disrupt the precise flow rates of HPLC pumps; sonication ensures a fully degassed, homogeneous feed.

• Fluidic Dosing : Prime the HPLC pumps with pure 1,4-dioxane to establish a baseline pressure. Switch the inlet to the reagent mixture and set the flow rate to 0.250 mL/min.

• Thermal & Kinetic Control : Direct the stream through a stainless-steel capillary microreactor (1 mm inner diameter, 1 m length). This specific geometry and flow rate dictate a strict residence time of 3.14 minutes, which is the exact kinetic window required to maximize pyrrole formation before polymerization occurs.

• System Validation & Collection : Route the reactor effluent through a Back Pressure Regulator (BPR) set to 50 psi.

  • Self-Validation Check: Monitor the pump pressure transducers. A steady pressure confirms a clog-free microreactor. Collect the effluent and analyze via in-line UV-Vis or rapid TLC; the complete disappearance of the primary amine validates the 3.14-minute kinetic assumption.

Protocol B: High-Pressure Paal-Knorr Synthesis using Ammonia Gas

Adapted from advanced gas-liquid flow methodologies[2].

• Gas-Liquid Interface Setup : Utilize a Tube-in-Tube reactor featuring a Teflon AF-2400 semi-permeable inner membrane.

• Precursor Dosing : Pump a 0.5 M solution of the 1,4-diketone in methanol through the inner tube.

• Pressurization : Fill the outer tube with ammonia gas regulated at 3.5 bar. Cool this initial segment to 0 °C. Causality: Lowering the temperature temporarily increases the solubility limit of the gas, allowing maximum diffusion of NH₃ across the membrane into the organic phase.

• Thermal Cyclocondensation : Pass the ammonia-saturated diketone stream into a secondary heated reactor coil set to 100 °C, equipped with a 100 psi BPR at the exit.

  • Self-Validation Check: The absence of gas bubbles in the heated transparent reactor zone physically validates that the BPR is successfully overcoming the vapor pressure of the heated solvent and dissolved gas, ensuring the reaction remains strictly in the liquid phase for optimal kinetics.

Workflow Visualization

Continuous flow workflow for pyrrole synthesis highlighting precise fluidic and thermal control.

Advanced Integration: Telescoped Multistep Synthesis

One of the most profound advantages of flow chemistry over batch is the ability to "telescope" reactions—feeding the unpurified effluent of one reaction directly into the next. In the Hantzsch pyrrole synthesis, researchers have successfully synthesized pyrrole-3-carboxylic acids directly from tert-butyl acetoacetates, amines, and 2-bromoketones in a single, uninterrupted flow sequence[6].

In a batch environment, the intermediate ester would require isolation, purification, and subsequent base-catalyzed hydrolysis. In flow, the hydrobromic acid (HBr) generated as a stoichiometric by-product during the initial cyclization is purposefully retained in the pressurized stream. As the stream enters a secondary heated microreactor zone, this dissolved HBr acts as an in situ catalyst to saponify the tert-butyl esters, yielding the final carboxylic acid in a single pass[6]. This elegant manipulation of reaction by-products exemplifies how continuous flow not only improves yield but fundamentally streamlines the logic of retrosynthetic design.

Sources

• 1. Toward Biomass-Based Organic Electronics: Continuous Flow Synthesis and Electropolymerization of N-Substituted Pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The role of flow in green chemistry and engineering - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40374B [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scribd.com [scribd.com]
• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 6. scispace.com [scispace.com]

Biological Activity &amp; Pharmacokinetic Profiling: Methyl 1-benzyl-1H-pyrrole-3-carboxylate vs. its Free Acid

Executive Summary

In the development of immunomodulators and small-molecule inhibitors, the 1-benzyl-1H-pyrrole-3-carboxylate scaffold is a highly versatile building block. A critical decision point in lead optimization is evaluating the esterified form (Methyl 1-benzyl-1H-pyrrole-3-carboxylate) against its hydrolyzed free acid counterpart (1-benzyl-1H-pyrrole-3-carboxylic acid). While the ester offers superior membrane permeability, the free acid is typically required to engage target receptors via critical hydrogen-bonding and electrostatic interactions. This guide objectively compares the physicochemical properties, biological activities, and experimental workflows necessary to profile these two distinct molecular entities.

Mechanistic & Physicochemical Comparison

The fundamental difference in biological activity between these two compounds stems from the masking of the carboxylic acid group.

• Methyl 1-benzyl-1H-pyrrole-3-carboxylate (Ester): The methyl group eliminates the hydrogen-bond donor capacity of the carboxylate. This drastically lowers the desolvation energy required for the molecule to partition into lipid bilayers, resulting in high passive cellular permeability. However, this same masking prevents the formation of salt bridges with basic amino acid residues (such as Arginine or Lysine) in target receptor pockets, rendering its direct target affinity negligible.

• 1-benzyl-1H-pyrrole-3-carboxylic acid (Free Acid): The unmasked carboxylic acid introduces a critical hydrogen-bond donor and an ionizable proton. At physiological pH (7.4), the acid is predominantly deprotonated (carboxylate anion). While this charge significantly restricts passive diffusion across the cell membrane, it is precisely this anionic state that drives high-affinity binding to target proteins.

Table 1: Physicochemical & Predicted Pharmacokinetic Properties

Property	Methyl 1-benzyl-1H-pyrrole-3-carboxylate	1-benzyl-1H-pyrrole-3-carboxylic acid
Molecular Weight	215.25 g/mol	201.22 g/mol [1]
H-Bond Donors	0	1
H-Bond Acceptors	2	2
Predicted LogP	~2.8 (Lipophilic)	~2.1 (LogD at pH 7.4 is < 0)
Primary Role	Prodrug / Synthetic Intermediate	Active Pharmacophore

Comparative Biological Activity (TCR Antagonism Model)

The biological divergence of these two forms is perfectly illustrated in the development of non-peptide T-cell receptor (TCR) antagonists. Recent studies focusing on the immunodominant Myelin Basic Protein (MBP83–96) epitope—implicated in Multiple Sclerosis—utilize the 1-benzyl-1H-pyrrole-3-carboxylate scaffold ()[2].

In these drug design workflows, the methyl ester is utilized strictly as a protected intermediate[2]. It lacks the functional capacity to antagonize the TCR directly. Conversely, the free acid serves as the core pharmacophore[2]. The free carboxyl group is either directly engaged in receptor binding or acts as the essential coupling point for further derivatization (e.g., amidation with N-Boc-ethylenediamine) to optimize interactions with the TCR binding cavity[2].

Therefore, if evaluating these compounds in an isolated cellular assay without an intracellular esterase activation step, the acid will demonstrate target engagement (provided it can access the intracellular compartment or extracellular target), while the ester will remain inactive.

Experimental Workflows

To empirically validate the causality between the chemical structure and its biological performance, the following self-validating protocols must be employed.

Protocol 1: In Vitro Permeability Profiling (PAMPA)

To isolate passive diffusion from active transport mechanisms, the Parallel Artificial Membrane Permeability Assay (PAMPA) is the gold standard.

• Preparation: Prepare 10 mM DMSO stock solutions of both the ester and the acid. Dilute to a final concentration of 10 µM in PBS (pH 7.4).

• System Validation: Include a high-permeability standard (Verapamil) and a low-permeability standard (Ranitidine) on every plate. Causality Rule: The assay is only valid if the apparent permeability ( Papp​ ) of these internal standards falls within two standard deviations of historical baselines.

• Execution: Add the compound solutions to the donor compartment. Add blank PBS to the acceptor compartment. Incubate at 37°C for 5 hours.

• Quantification: Analyze donor and acceptor wells via LC-MS/MS.

• Expected Outcome: The ester will exhibit a Papp​>10×10−6 cm/s, while the free acid will exhibit a Papp​<1×10−6 cm/s due to its ionization at physiological pH.

Protocol 2: Target Binding Affinity (Surface Plasmon Resonance - SPR)

To prove the acid's superior target affinity, SPR provides label-free, real-time kinetic data ( KD​ , kon​ , koff​ ).

• Immobilization: Immobilize the purified target receptor (e.g., recombinant TCR) onto a CM5 sensor chip via standard amine coupling.

• System Validation: Utilize an unmodified reference flow cell to subtract bulk refractive index changes and non-specific binding. Inject a known positive control binder to validate surface activity.

• Analyte Injection: Inject serial dilutions (e.g., 0.1 µM to 10 µM) of the ester and the acid over the sensor surface in running buffer (PBS + 0.05% Tween-20 + 5% DMSO to maintain ester solubility).

• Analysis: Fit the sensorgrams to a 1:1 Langmuir binding model.

• Expected Outcome: The free acid will yield a measurable KD​ (typically in the low micromolar to nanomolar range) driven by a slow koff​ (stable H-bonds). The ester will show negligible binding or a transient "square wave" response indicative of non-specific, low-affinity interaction.

Visualizations

Intracellular activation pathway of the methyl ester prodrug to the active free acid.

Parallel experimental workflow for evaluating pharmacokinetic and pharmacodynamic properties.

References

• Deraos, S., Chatzantoni, K., Mountzouris, G., et al. "Design and Synthesis of Non-Peptide Mimetics Mapping the Immunodominant Myelin Basic Protein (MBP83–96) Epitope to Function as T-Cell Receptor Antagonists." Molecules, vol. 22, no. 6, 2017, p. 961. URL:[Link]

• PubChemLite. "1-benzyl-1H-pyrrole-3-carboxylic acid (C12H11NO2)". Université du Luxembourg. URL:[Link]

Sources

• 1. Benzyl carboxylic acid | Sigma-Aldrich [sigmaaldrich.com]
• 2. Design and Synthesis of Non-Peptide Mimetics Mapping the Immunodominant Myelin Basic Protein (MBP83–96) Epitope to Function as T-Cell Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Cytotoxicity of Substituted Pyrrole Compounds: A Comparative Guide

Introduction

Substituted pyrroles are recognized as highly privileged scaffolds in modern medicinal chemistry and drug development. Due to their structural versatility and ability to act as bioisosteres, functionalized pyrrole cores are frequently utilized to design targeted anticancer therapeutics[1]. By modifying the substitution patterns around the pyrrole ring, researchers can precisely tune the molecule to target specific kinases, disrupt tubulin polymerization, or intercalate DNA[2].

This guide provides an in-depth, objective comparison of the cytotoxic profiles of various substituted pyrrole derivatives. It synthesizes structure-activity relationships (SAR), mechanistic pathways, and the rigorous, self-validating experimental protocols required to accurately profile these compounds in vitro.

Structural Diversity and Cytotoxic Potential

The cytotoxic potency and selectivity of pyrrole derivatives are intrinsically linked to their specific substitution patterns. The addition of electron-donating or electron-withdrawing groups dictates the molecule's affinity for target proteins and its ability to permeate cellular membranes.

• 2,3,4-Trisubstituted Pyrroles: The strategic placement of electron-withdrawing groups (such as halogens) on phenyl rings attached to the pyrrole core often enhances binding affinity to target kinases. For example, 3 exhibit potent cytotoxicity against MCF-7 and HCT-116 cell lines, outperforming standard chemotherapeutics like doxorubicin[3].

• Pyrrole Hydrazones: These compounds demonstrate excellent selectivity. Certain hydrazone derivatives induce S-phase cell cycle arrest and apoptosis in tumorigenic cells (e.g., melanoma) while maintaining a high safety margin in non-tumorigenic fibroblasts[4].

• 3-Cyano-4-(3-chloro-4-fluorophenyl)-1H-pyrroles: These analogues show 5, achieving cytotoxicity comparable to Paclitaxel in gastric cancer cells (MGC80-3) with negligible toxicity toward normal human umbilical vein endothelial cells (HUVECs)[5].

Quantitative Cytotoxicity Comparison

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values of distinct pyrrole classes across various human cancer cell lines, highlighting their comparative efficacy against standard controls.

Compound Class	Specific Derivative	Target Cell Line (Origin)	IC₅₀ (μM)	Positive Control (IC₅₀)	Key Mechanistic Insight
2,3,4-Trisubstituted Pyrrole	Compound 16	MCF-7 (Breast)	5.05	Doxorubicin (7.27 μM)	Outperforms standard doxorubicin; induces apoptosis[3].
2,3,4-Trisubstituted Pyrrole	Compound 16	HCT-116 (Colon)	3.08	Doxorubicin (8.92 μM)	High potency against colorectal carcinoma[3].
Pyrrole Hydrazone	Compound 1C	SH-4 (Melanoma)	44.63	Chlorpromazine (Phototoxic)	S-phase arrest; high selectivity index (SI = 3.83)[4].
Tyrosine Kinase Inhibitor	Compound d1	HeLa (Cervical)	140.6	N/A	Inhibits mTORC1; induces S-phase arrest[6].
3-Cyano-1H-pyrrole	Compound 2r	MGC80-3 (Gastric)	~Paclitaxel	Paclitaxel	High selectivity; negligible toxicity in normal cells[5].

Mechanistic Pathways of Pyrrole-Induced Cytotoxicity

The profound cytotoxicity of substituted pyrroles is frequently mediated through the competitive inhibition of critical survival pathways, particularly receptor tyrosine kinases[7].

A prime example is the modulation of the PI3K/Akt/mTOR axis. 6 on pyrrole-based tyrosine kinase inhibitors (e.g., compounds d1 and d3) demonstrate their ability to suppress the mTORC1 signaling cascade. By inhibiting upstream kinases, these compounds prevent the phosphorylation of downstream effectors like p70S6K and 4E-BP1. This halts protein translation, effectively trapping the cancer cells in the G1 or S phase of the cell cycle and triggering apoptosis[6].

Figure 1: Mechanism of mTORC1 inhibition and subsequent cell cycle arrest by substituted pyrroles.

Experimental Protocols: Self-Validating Cytotoxicity Workflow

To accurately evaluate the antiproliferative effects of novel pyrrole compounds, researchers rely on colorimetric assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. A robust protocol must function as a self-validating system , incorporating internal controls to rule out false positives caused by vehicle toxicity or assay artifacts.

Figure 2: Self-validating in vitro cytotoxicity workflow using the MTT assay.

Step-by-Step Methodology & Causality

Step 1: Cell Seeding and Adhesion

• Procedure: Seed target cells (e.g., HeLa, MCF-7) at a density of 5,000–10,000 cells/well in a 96-well microtiter plate. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Causality: Cells must fully recover from trypsinization and re-establish focal cell-cell and cell-matrix adhesions. Testing compounds on non-adherent or stressed cells artificially inflates cytotoxicity metrics and yields irreproducible IC₅₀ values.

Step 2: Compound Preparation and Treatment

• Procedure: Prepare serial dilutions of the pyrrole derivatives in DMSO, then dilute further in complete culture media. Ensure the final DMSO concentration in the wells strictly does not exceed 0.1% (v/v).

• Causality: Pyrrole compounds are inherently hydrophobic. While DMSO ensures complete solubilization, concentrations >0.1% can disrupt lipid bilayers and induce vehicle-mediated apoptosis, confounding the true pharmacological effect of the compound.

Step 3: Exposure Period

• Procedure: Incubate the treated cells for 48 hours.

• Causality: A 48-hour window allows the cell population to complete at least one full cell cycle. This is critical for pyrrole derivatives that act as cell cycle phase-specific inhibitors (e.g., S-phase or G1-phase arrestors)[6].

Step 4: Formazan Generation and Solubilization

• Procedure: Add 20 μL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3-4 hours. Carefully aspirate the media and dissolve the resulting formazan crystals in 100 μL of pure DMSO.

• Causality: Only viable, metabolically active cells possess functional mitochondrial succinate dehydrogenases capable of cleaving the tetrazolium ring. Solubilization with DMSO is mandatory because the purple formazan product is entirely insoluble in aqueous culture media.

Step 5: Absorbance Measurement and Self-Validation

• Procedure: Read the absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis.

• Self-Validation: The assay is only deemed valid if the Negative Control (cells + 0.1% DMSO vehicle) shows >95% viability relative to completely untreated cells, and the Positive Control (cells + Doxorubicin/Paclitaxel) yields an IC₅₀ within expected historical ranges.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Cytotoxicity and Antiproliferative Effect of New Pyrrole Hydrazones | MDPI [mdpi.com]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. Anticancer Properties of Newly Synthesized Pyrrole Derivatives as Potential Tyrosine Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling Methyl 1-benzyl-1H-pyrrole-3-carboxylate: Personal Protective Equipment and Disposal

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and informed approach to safety. Methyl 1-benzyl-1H-pyrrole-3-carboxylate is a compound for which specific, comprehensive toxicological data is not widely available. This guide, therefore, is built on the principles of chemical analogy and a conservative interpretation of the potential hazards associated with its structural motifs—the pyrrole core, the benzyl group, and the methyl ester function. Our primary objective is to ensure your safety by establishing a robust framework for handling, which can be adapted as more specific information becomes available.

Deconstructing the Hazard Profile: A Precautionary Approach

In the absence of a dedicated Safety Data Sheet (SDS) for Methyl 1-benzyl-1H-pyrrole-3-carboxylate, we must infer its potential hazards from related compounds. The core structure, pyrrole, is known to be toxic if swallowed, harmful if inhaled, and can cause serious eye damage. Structurally similar substituted pyrroles and other aromatic compounds are often cited as causing skin and eye irritation.[1][2][3] Therefore, we will operate under the assumption that this compound is, at a minimum, a skin and eye irritant and may be harmful if ingested or inhaled.

Key Assumed Hazards:

• Skin Irritation: Potential for redness, inflammation, or rash upon contact.[1][4]

• Eye Irritation: Potential for serious irritation or damage upon contact.[1][2][3]

• Oral Toxicity: May be harmful or toxic if swallowed.[1][5]

• Respiratory Tract Irritation: Inhalation of aerosols or dust may cause irritation.[2]

This conservative assessment dictates a comprehensive Personal Protective Equipment (PPE) strategy to shield against all potential routes of exposure.

Essential Personal Protective Equipment (PPE): Your First Line of Defense

Every chemical handling procedure must begin with the correct selection and use of PPE.[6] The following table summarizes the minimum required PPE for handling Methyl 1-benzyl-1H-pyrrole-3-carboxylate.

PPE Component	Specification	Rationale for Use
Hand Protection	Nitrile or Neoprene Gloves	Provides a chemical-resistant barrier to prevent skin contact and potential irritation.[7][8] Inspect gloves for defects before each use and remove them before touching shared surfaces.[6]
Eye Protection	Chemical Safety Goggles or a Face Shield	Protects eyes from splashes and aerosols.[7][9] Standard safety glasses are insufficient; full-seal goggles are required.[8][10]
Body Protection	Flame-Resistant Laboratory Coat	Protects skin and personal clothing from contamination. Should be kept buttoned.[6][9]
Foot Protection	Closed-toe Shoes	Prevents injury from spills or dropped equipment.[6][7]
Respiratory Protection	NIOSH-approved Respirator (if applicable)	Required if there is a risk of generating aerosols or dust, or if working outside of a certified chemical fume hood.[2]

Operational Protocol: From Benchtop to Waste

Adherence to a strict, step-by-step protocol minimizes the risk of exposure and ensures the integrity of your experiment.

Step 1: Preparation and Engineering Controls

• Consult the SDS: Before beginning any new procedure, always attempt to locate the specific Safety Data Sheet (SDS) for the compound.[6] If one is not available, proceed with the precautions outlined here.

• Work in a Fume Hood: All handling of Methyl 1-benzyl-1H-pyrrole-3-carboxylate, including weighing, mixing, and transferring, should be conducted inside a properly functioning chemical fume hood to minimize inhalation exposure.[7][11]

• Gather Materials: Ensure all necessary equipment, including PPE, spill cleanup materials, and labeled waste containers, are within reach before you begin.

• Don PPE: Put on your lab coat, closed-toe shoes, safety goggles, and gloves. Ensure your lab coat is fully buttoned.[9]

Step 2: Handling the Compound

• Transfer with Care: Use designated tools like spatulas or pipettes for transferring the chemical.[6] Avoid creating dust or splashes.[9]

• Container Management: Keep the container tightly closed when not in use.[1][4] Open containers slowly and away from your face.[6][11]

• Avoid Contamination: Never return unused chemicals to the original container.[12] Use proper glove removal techniques to avoid cross-contamination.[13] After handling, wash your hands thoroughly, even if you wore gloves.[5][6]

Step 3: Immediate Response to Spills and Exposure

• On Skin: Immediately flush the affected area with plenty of soap and water for at least 15 minutes and remove contaminated clothing.[1][5] If irritation persists, seek medical attention.[1][3]

• In Eyes: Rinse cautiously with water for several minutes, removing contact lenses if present and easy to do.[1][5] Seek immediate medical attention.[1][14]

• Spills: For small spills, absorb the material with an inert absorbent like vermiculite or sand.[4] Collect the material into a suitable, labeled container for disposal.[5] Ensure the area is well-ventilated.

Workflow for Safe Handling

The following diagram outlines the critical path for safely managing Methyl 1-benzyl-1H-pyrrole-3-carboxylate in a laboratory setting.

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